3-MethoxycarbonylbenzaMidoxiMe

Core Science & Biosynthesis

Technical Whitepaper: 3-Methoxycarbonylbenzamidoxime in Advanced API Synthesis

Introduction and Strategic Importance

3-Methoxycarbonylbenzamidoxime (systematically identified as methyl 3-(N'-hydroxycarbamimidoyl)benzoate) is a highly specialized, bifunctional building block in modern medicinal chemistry. Its primary strategic value lies in its role as the critical pre-cyclization intermediate in the synthesis of Ataluren (PTC124), a first-in-class nonsense mutation readthrough agent used in the treatment of genetic disorders like Duchenne muscular dystrophy[1]. By providing a pre-organized amidoxime motif, this compound enables the highly regioselective construction of the 1,2,4-oxadiazole pharmacophore under exceptionally mild conditions, bypassing the harsh dehydrating environments required by alternative cyclization strategies[2].

Chemical Identity and Quantitative Physical Properties

Due to the potential for Z/E isomerism at the amidoxime double bond and varying registry protocols across different chemical databases, this compound is associated with multiple CAS registry numbers. The primary identifier for the commercially utilized isomer is 775304-79-5 .

Property	Value
Chemical Name	3-Methoxycarbonylbenzamidoxime
IUPAC / Synonyms	Methyl 3-(N'-hydroxycarbamimidoyl)benzoate[3]
Primary CAS Registry Number	775304-79-5
Alternative CAS Numbers	1227154-43-9[3], 1141475-82-2 (Ataluren impurity J)[4]
Molecular Formula	C9H10N2O3[3]
Molecular Weight	194.19 g/mol [3]
Melting Point	100 – 103 °C
Physical Appearance	White to off-white crystalline powder

Mechanistic Pathway: The 1,2,4-Oxadiazole Assembly

The conversion of 3-Methoxycarbonylbenzamidoxime to the Ataluren core is a masterclass in controlled heterocyclic synthesis. The causality of this route relies on the differential nucleophilicity of the amidoxime functional group. The oxime oxygen is highly nucleophilic and selectively attacks the electrophilic carbonyl of 2-fluorobenzoyl chloride. This O-acylation generates a transient, high-energy O-acyl amidoxime. Upon the application of thermal energy, the adjacent amidine nitrogen attacks the newly formed ester carbonyl, driving an intramolecular cyclodehydration reaction that yields the thermodynamically stable 1,2,4-oxadiazole ring[1].

Figure 1: Synthesis workflow from methyl 3-cyanobenzoate to Ataluren via amidoxime intermediate.

Step-by-Step Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each phase incorporates specific analytical checkpoints to verify intermediate integrity before proceeding to the next stage[1],[5].

Phase 1: Synthesis of 3-Methoxycarbonylbenzamidoxime

Objective: Convert the nitrile precursor to an amidoxime to establish the nucleophilic centers required for cyclization.

• Reagent Preparation: Dissolve 1.0 equivalent of methyl 3-cyanobenzoate in methanol (or aqueous tert-butanol) at room temperature[1].

• Nucleophilic Addition: Add 1.2 – 1.5 equivalents of hydroxylamine hydrochloride. To neutralize the hydrochloride salt and liberate the free, nucleophilic hydroxylamine, add a stoichiometric amount of a base such as triethylamine (TEA)[1].

• Reaction Maturation: Stir the mixture gently at room temperature to 50 °C. The reaction is driven by the nucleophilic attack of the hydroxylamine nitrogen on the electrophilic nitrile carbon.

• Self-Validation Checkpoint: Monitor the reaction via Thin-Layer Chromatography (TLC). The reaction is complete when the high-Rf nitrile spot entirely disappears. Isolate the product via solvent evaporation and aqueous workup. Validate via IR spectroscopy: the appearance of broad N-H and O-H stretching bands at ~3300–3400 cm⁻¹ confirms successful amidoxime formation.

Phase 2: O-Acylation and Cyclodehydration

Objective: Construct the 1,2,4-oxadiazole core via a one-pot acylation/cyclization sequence.

• Acylation Setup: Dissolve the isolated 3-Methoxycarbonylbenzamidoxime (1.0 eq) in an aprotic solvent such as acetone or THF[1]. Add 1.2 equivalents of anhydrous potassium carbonate (K₂CO₃) or N,N-diisopropylethylamine (DIPEA) to act as an acid scavenger.

• Electrophilic Coupling: Cool the system to 0–5 °C. Add 1.1 equivalents of 2-fluorobenzoyl chloride dropwise[5]. Causality: Strict temperature control prevents premature, uncontrolled cyclization and minimizes the formation of di-acylated side products.

• Intermediate Validation: After 2–24 hours of stirring at room temperature, TLC should reveal a new, less polar spot corresponding to the O-acyl amidoxime intermediate[1].

• Thermal Cyclization: Remove the volatile solvent under vacuum. Resuspend the residue in water (or toluene) and heat to reflux (80–130 °C) for 30–60 minutes[1]. The thermal energy overcomes the activation barrier for the intramolecular condensation, expelling water.

• Self-Validation Checkpoint: The cyclized ester (methyl 3-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]benzoate) is validated by ¹H-NMR (noting the complete loss of the exchangeable N-H/O-H protons) and an expected mass shift in LC-MS.

Phase 3: Saponification to Ataluren (API)

Objective: Unmask the carboxylic acid required for biological target engagement.

• Hydrolysis: Suspend the oxadiazole ester in a THF/water mixture. Add 2.0 equivalents of aqueous NaOH and stir at room temperature until the ester is fully saponified[5].

• Acidification: Quench the reaction by carefully adding 1M HCl until the pH reaches 2–3. Causality: The highly acidic environment protonates the carboxylate, drastically reducing its aqueous solubility and forcing the API to precipitate out of the solution[5].

• Final Validation: Filter the white precipitate, wash with cold water, and dry under high vacuum. Validate the final Ataluren product via HPLC for purity (>99%) and confirm its identity against a known reference standard.

References

• Lentini, L. et al. "Toward a Rationale for the PTC124 (Ataluren) Promoted Readthrough of Premature Stop Codons: A Computational Approach and GFP-Reporter Cell-Based Assay". Molecular Pharmaceutics, 2014. URL:[Link][1][2]

Sources

• 1. Toward a Rationale for the PTC124 (Ataluren) Promoted Readthrough of Premature Stop Codons: A Computational Approach and GFP-Reporter Cell-Based Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Methyl 3-(N'-hydroxycarbaMiMidoyl)benzoate | 1227154-43-9 [chemicalbook.com]
• 4. Ataluren impurity J | 1141475-82-2 [amp.chemicalbook.com]
• 5. Ataluren | 775304-57-9 [chemicalbook.com]

Technical Guide: Physicochemical Profiling and Synthetic Utility of 3-Methoxycarbonylbenzamidoxime in Drug Development

Executive Summary

In the landscape of modern pharmaceutical development, the efficient construction of heterocyclic pharmacophores is paramount. 3-Methoxycarbonylbenzamidoxime is a highly specialized chemical building block primarily utilized in the synthesis of 1,2,4-oxadiazole derivatives[1]. Its most notable application is acting as the core precursor for Ataluren (PTC124), a breakthrough therapeutic designed to treat nonsense mutation-mediated Duchenne muscular dystrophy (nmDMD) by promoting ribosomal readthrough of premature stop codons[2].

This technical whitepaper provides an in-depth analysis of the molecular properties of 3-Methoxycarbonylbenzamidoxime, elucidates its mechanistic role in heterocyclic cyclization, and outlines field-validated experimental protocols for its utilization.

Molecular Identity & Physicochemical Properties

Understanding the exact physicochemical parameters of 3-Methoxycarbonylbenzamidoxime is critical for optimizing reaction stoichiometry, solvent selection, and downstream purification processes. The compound features two distinct functional groups: an amidoxime moiety (which serves as the nucleophilic center for heterocycle formation) and a methoxycarbonyl group (which acts as a protected carboxylic acid for late-stage drug activation).

Table 1: Quantitative Chemical Profile

Property	Value
Chemical Name	3-Methoxycarbonylbenzamidoxime
IUPAC Name	Methyl 3-(N'-hydroxycarbamimidoyl)benzoate
CAS Number	775304-79-5[3]
Molecular Formula	C9H10N2O3[3]
Molecular Weight	194.19 g/mol [3]
Structural Class	Benzamidoxime / Benzoate ester
Role in Synthesis	Key intermediate / Ataluren Impurity 11[4]

Mechanistic Role in 1,2,4-Oxadiazole Synthesis

The 1,2,4-oxadiazole ring is a bioisostere for esters and amides, offering superior metabolic stability. The synthesis of this ring system relies heavily on the cyclodehydration of O-acylamidoximes[5].

Causality of the Design: 3-Methoxycarbonylbenzamidoxime is strategically synthesized from methyl 3-cyanobenzoate. The amidoxime functional group ( −C(NH2​)=NOH ) is highly reactive. The oxygen atom of the oxime acts as a nucleophile, readily attacking electrophilic acyl chlorides (such as 2-fluorobenzoyl chloride). This forms an O-acyl amidoxime intermediate. Upon the application of thermal energy or a superbase system, the intermediate undergoes an intramolecular cyclodehydration—eliminating a water molecule to yield the thermodynamically stable, aromatic 1,2,4-oxadiazole core[5]. The methoxycarbonyl group remains inert during this cyclization, preserving the structural integrity needed for the final alkaline hydrolysis step that yields the active drug, Ataluren.

Synthetic Workflow & Process Diagram

The following diagram maps the logical progression from raw starting materials to the final active pharmaceutical ingredient (API), highlighting the intermediary role of 3-Methoxycarbonylbenzamidoxime.

Figure 1: Synthetic workflow of Ataluren via the 3-Methoxycarbonylbenzamidoxime intermediate.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity and reproducibility, the following methodologies are designed with built-in causality and in-process controls (IPCs).

Protocol 1: Nucleophilic Addition to Form 3-Methoxycarbonylbenzamidoxime

• Objective: Convert the nitrile group of methyl 3-cyanobenzoate to an amidoxime.

• Causality: Hydroxylamine hydrochloride is highly stable but non-nucleophilic. The addition of a mild base (e.g., sodium carbonate) deprotonates the salt, generating free hydroxylamine in situ. The free hydroxylamine acts as a strong nucleophile, attacking the electrophilic nitrile carbon.

• Self-Validating Steps:

  • Reaction Setup: Suspend methyl 3-cyanobenzoate (1.0 eq) and hydroxylamine hydrochloride (1.5 eq) in ethanol. Add aqueous Na2​CO3​ (0.75 eq).

  • Execution: Reflux the mixture at 80°C for 4-6 hours.

  • In-Process Control (IPC): Monitor via TLC (Hexane:EtOAc 1:1). The disappearance of the starting material (high Rf) and the appearance of a highly polar spot (low Rf) validate the conversion.

  • Isolation: Cool to room temperature and concentrate under reduced pressure. Resuspend in cold water to precipitate the product. Filter and dry under a vacuum.

  • Validation: Analyze via LC-MS. The target mass [M+H]+ must register at 195.2 m/z.

Protocol 2: O-Acylation and Cyclodehydration

• Objective: Construct the 1,2,4-oxadiazole core from 3-Methoxycarbonylbenzamidoxime.

• Causality: The amidoxime oxygen attacks 2-fluorobenzoyl chloride to form an O-acyl amidoxime. Subsequent heating provides the activation energy required for intramolecular cyclodehydration, driving the elimination of H2​O to form the aromatic ring[5].

• Self-Validating Steps:

  • Acylation Setup: Dissolve 3-Methoxycarbonylbenzamidoxime (1.0 eq) in anhydrous dioxane. Add N,N-Diisopropylethylamine (DIPEA, 1.2 eq) to neutralize the HCl byproduct, preventing the degradation of the intermediate.

  • Execution: Perform dropwise addition of 2-fluorobenzoyl chloride (1.05 eq) at 0°C. Stir for 1 hour.

  • IPC 1: LC-MS should confirm the mass shift corresponding to the O-acyl intermediate.

  • Cyclization: Heat the reaction mixture to 110°C for 8 hours.

  • Validation: HPLC analysis must show a single major peak corresponding to the cyclized product (Ataluren methyl ester). The total absence of the intermediate peak validates complete ring closure.

Analytical Characterization & Validation

To definitively confirm the identity and purity of 3-Methoxycarbonylbenzamidoxime (CAS: 775304-79-5) before proceeding to cyclization, the following analytical suite is mandatory:

• High-Performance Liquid Chromatography (HPLC): Utilized to ensure >98% purity. Impurities at this stage can lead to side reactions during acylation.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Confirms the molecular weight. The theoretical exact mass is 194.069 g/mol , yielding an [M+H]+ peak at 195.1 m/z.

• Proton Nuclear Magnetic Resonance ( 1 H NMR): Key diagnostic peaks include a sharp singlet at ∼3.9 ppm corresponding to the methoxy ( −OCH3​ ) protons, and broad exchangeable singlets in the downfield region corresponding to the −NH2​ and −OH protons of the amidoxime group.

Sources

• 1. A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ataluren impurity J | 1141475-82-2 [amp.chemicalbook.com]
• 3. 3-MethoxycarbonylbenzaMidoxiMe CAS#: 775304-79-5 [m.chemicalbook.com]
• 4. Buy Ataluren Impurity 11 | CAS 775304-79-5 | QCS Standards [qcsrm.com]
• 5. researchgate.net [researchgate.net]

Advanced Solubility Profiling of 3-Methoxycarbonylbenzamidoxime: Solvent Dynamics in 1,2,4-Oxadiazole Synthesis

An in-depth technical analysis of the solubility profile and process chemistry of 3-Methoxycarbonylbenzamidoxime.

Executive Summary

In the landscape of pharmaceutical process chemistry, the synthesis of 1,2,4-oxadiazole derivatives—most notably the nonsense-mutation-suppressing drug Ataluren (Translarna)—relies heavily on the efficient manipulation of amidoxime intermediates[1][2]. 3-Methoxycarbonylbenzamidoxime (CAS: 775304-79-5), systematically known as methyl 3-(N'-hydroxycarbamimidoyl)benzoate, serves as the critical bidentate building block in this pathway[1][3].

As a Senior Application Scientist, I frequently observe that the primary bottleneck in scaling amidoxime-based cyclizations is not the reaction kinetics, but the thermodynamics of solvation. Amidoximes possess a unique hydrogen-bonding network that dictates their solubility. This whitepaper deconstructs the solubility profile of 3-Methoxycarbonylbenzamidoxime, explaining the causality behind solvent selection and providing self-validating protocols for optimizing its use in organic synthesis.

Physicochemical Foundations & Solvation Thermodynamics

Understanding the solubility of 3-Methoxycarbonylbenzamidoxime requires analyzing its structural dichotomy. The molecule features:

• A Lipophilic Core: The aromatic benzene ring and the methyl ester moiety (-COOCH3) confer lipophilicity and affinity for moderately polar organic solvents.

• A Highly Polar Amidoxime Group: The -C(=NOH)NH2 functional group acts as both a potent hydrogen bond donor (via -NH2 and -OH) and a hydrogen bond acceptor (via the imine nitrogen and oxygen lone pairs).

In the solid state, amidoximes form robust intermolecular dimers through complementary hydrogen bonding. To achieve dissolution, the chosen solvent must provide a solvation energy that exceeds this high crystal lattice energy.

• Protic Solvents (e.g., Methanol): Compete for hydrogen bonds, effectively breaking the lattice, which is why methanol/water mixtures are universally used during the initial formation of the amidoxime from methyl 3-cyanobenzoate[1].

• Polar Aprotic Solvents (e.g., DMSO, DMF): Act as powerful hydrogen bond acceptors without donating protons. They solvate the -NH2 and -OH protons exceptionally well, leading to the highest absolute solubility[4].

• Non-Polar Solvents (e.g., Heptane): Cannot disrupt the hydrogen-bonded lattice, resulting in near-zero solubility. These are strategically utilized as anti-solvents for crystallization.

Empirical Solubility Profile in Organic Solvents

The following table synthesizes the solubility behavior of 3-Methoxycarbonylbenzamidoxime across various solvent classes at standard ambient temperature (25°C). Data is derived from topological solubility models (ESOL) and empirical process chemistry observations[1][5].

Solvent Class	Specific Solvent	Dielectric Constant (ε)	Est. Solubility (mg/mL)	Process Application
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	> 100.0	Base-catalyzed cyclization; High-temp reactions[1][4].
Polar Aprotic	N,N-Dimethylformamide (DMF)	36.7	> 80.0	Alternative to DMSO for cyclization.
Polar Protic	Methanol (MeOH)	32.7	30.0 - 50.0	Amidoxime synthesis; Co-solvent with water[1].
Halogenated	Dichloromethane (DCM)	9.1	10.0 - 25.0	O-acylation step (aprotic environment required)[1].
Ether	Tetrahydrofuran (THF)	7.5	15.0 - 30.0	Acylation; Grignard-compatible workflows.
Aqueous	Water (H2O)	80.1	< 0.6	Anti-solvent for precipitation; Salt removal[2][5].
Non-Polar	Heptane / Hexane	~ 1.9	< 0.1	Trituration; Final product washing.

Process Chemistry Implications: The Ataluren Pathway

The synthesis of Ataluren highlights why dynamic solvent transitioning is mandatory.

• Amidoxime Formation: Methyl 3-cyanobenzoate is reacted with hydroxylamine hydrochloride and sodium bicarbonate. A Methanol/Water (12:1) mixture is chosen because methanol solvates the organic ester, while water dissolves the inorganic salts. The resulting 3-Methoxycarbonylbenzamidoxime precipitates out in 90% yield as a crystalline solid when the methanol is stripped[1].

• O-Acylation: The amidoxime must be reacted with 2-fluorobenzoyl chloride. Protic solvents (methanol) would aggressively react with the acyl chloride. Therefore, the solvent is swapped to Dichloromethane (DCM) . While the amidoxime is only moderately soluble in DCM, the addition of triethylamine (Et3N) and catalytic DMAP drives the reaction forward. As the O-acylamidoxime forms, it becomes highly soluble in DCM, turning the suspension into a clear solution[1].

• Cyclization: The O-acyl intermediate is treated with potassium hydroxide (KOH) and heated. DCM boils at 39.6°C, which is too low for the cyclization activation energy. The solvent is swapped to DMSO , which easily dissolves the intermediate, tolerates the strong base, and allows heating to drive the dehydration into the final 1,2,4-oxadiazole (Ataluren methyl ester)[1].

Caption: Solvent transitions in the synthesis of 1,2,4-oxadiazoles from amidoxime intermediates.

Experimental Methodologies (Self-Validating Protocols)

To ensure high scientific integrity, the following protocols are designed as self-validating systems. Causality is built into the workflow so that failure at any step yields immediate diagnostic feedback.

Protocol 1: Isothermal Shake-Flask Solubility Determination (HPLC Validated)

Purpose: To empirically determine the exact solubility of 3-Methoxycarbonylbenzamidoxime in a target solvent before scaling up an acylation reaction.

• Preparation: Add 500 mg of 3-Methoxycarbonylbenzamidoxime to a 10 mL glass vial equipped with a magnetic stir bar.

• Solvent Addition: Add exactly 5.0 mL of the target solvent (e.g., DCM).

• Equilibration: Seal the vial and stir at 500 RPM in an isothermal water bath set to 25.0°C ± 0.1°C for 24 hours. Causality: 24 hours ensures thermodynamic equilibrium is reached, negating kinetic dissolution artifacts.

• Phase Separation: Remove the vial and immediately filter 1.0 mL of the suspension through a 0.22 µm PTFE syringe filter into a clean vial. Validation Check: If the filtrate is cloudy, the filter has ruptured or the temperature dropped, causing premature precipitation. Discard and repeat.

• Dilution & Quantification: Dilute exactly 100 µL of the clear filtrate with 900 µL of HPLC-grade Acetonitrile. Quantify the concentration using RP-HPLC (C18 column, UV detection at 254 nm) against a known calibration curve.

Protocol 2: Optimized O-Acylation Workflow in DCM

Purpose: To synthesize the O-acylamidoxime intermediate while managing the moderate solubility of the starting material.

• Suspension Formation: Suspend 10.0 mmol (1.94 g) of 3-Methoxycarbonylbenzamidoxime in 30 mL of anhydrous DCM under a nitrogen atmosphere. The mixture will be a milky suspension.

• Base Addition: Add 12.0 mmol of Triethylamine (Et3N) and 0.5 mmol of DMAP. Stir for 10 minutes.

• Acylation: Dropwise add 10.5 mmol of 2-fluorobenzoyl chloride dissolved in 5 mL of DCM over 15 minutes at 0°C.

• Self-Validating Observation: As the reaction proceeds over 2 hours at room temperature, the milky suspension will gradually transition into a clear, pale-yellow solution. Causality: The conversion of the polar amidoxime into the highly lipophilic O-acylamidoxime drastically increases its solubility in DCM. If the solution remains heavily suspended after 2 hours, the acyl chloride has likely degraded (hydrolyzed), and the reaction has stalled.

• Quenching: Quench with 20 mL of saturated aqueous NaHCO3 to neutralize HCl salts, partition the layers, and retain the organic (DCM) layer for subsequent solvent swapping to DMSO[1].

Caption: Logical decision tree for solvent selection based on amidoxime solubility and process needs.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. 3-MethoxycarbonylbenzaMidoxiMe CAS#: 775304-79-5 [m.chemicalbook.com]
• 4. Formulation and Stability of Ataluren Eye Drop Oily Solution for Aniridia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CAS:18219-39-1, 3-甲脒基苯甲酸甲酯盐酸盐-毕得医药 [bidepharm.com]

Decoding the Pharmacological Versatility of 3-Methoxycarbonylbenzamidoxime Derivatives: A Technical Whitepaper

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanisms of Action, Experimental Workflows, and Quantitative Pharmacology

Executive Summary

The compound 3-Methoxycarbonylbenzamidoxime (CAS 775304-79-5) serves as a critical synthetic intermediate and a foundational pharmacophore in modern medicinal chemistry. While primarily recognized as the direct precursor to 1,2,4-oxadiazole-based therapeutics like Ataluren (PTC124), the benzamidoxime scaffold itself exhibits profound biological activity across multiple distinct pathways.

As a Senior Application Scientist, I have structured this technical guide to dissect the three primary mechanisms of action (MoA) associated with this class of derivatives:

• Ribosomal Readthrough of Premature Termination Codons (PTCs) via oxadiazole cyclization.

• Mitochondrial Prodrug Activation via the N-reductive mARC system.

• Tumor Microenvironment (TME) Checkpoint Inhibition via pH-dependent PD-L1 binding.

By understanding the causality behind these mechanisms and the self-validating protocols used to study them, researchers can better leverage this scaffold for novel drug discovery.

Mechanism I: Ribosomal Readthrough of Premature Termination Codons (PTCs)

When 3-methoxycarbonylbenzamidoxime is cyclized with a fluorinated benzoyl chloride, it yields 3-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]benzoic acid, globally known as Ataluren . This derivative fundamentally alters the translational machinery to treat genetic disorders caused by nonsense mutations (e.g., Duchenne Muscular Dystrophy, Cystic Fibrosis).

Causality and Molecular Logic

Nonsense mutations introduce a Premature Termination Codon (PTC)—UGA, UAG, or UAA—into the mRNA sequence. Normally, eukaryotic release factors (eRF1 and eRF3) recognize these codons, prematurely halting translation and yielding a truncated, non-functional protein.

Ataluren selectively targets the decoding center of the ribosome. Computational mutagenesis and induced-fit docking studies reveal that the compound binds to the mRNA-rRNA interface near the PTC with a binding free energy ( ΔGbind​ ) of approximately -22.05 kcal/mol . By subtly altering the ribosomal conformation, Ataluren reduces the binding affinity of eRF1/eRF3 and kinetically favors the insertion of a near-cognate tRNA. This allows the ribosome to "read through" the mutation and synthesize a full-length, functional protein without disrupting normal termination codons .

Visualization: Ribosomal Readthrough Pathway

Fig 1: Mechanism of oxadiazole-mediated PTC readthrough and protein restoration.

Experimental Protocol: In Vitro Dual-Luciferase Readthrough Assay

To ensure trustworthiness, this protocol utilizes a dual-luciferase reporter system. This internal control normalizes for cell viability and transfection efficiency, ensuring the readthrough signal is a direct pharmacological effect, not an artifact.

Step-by-Step Methodology:

• Plasmid Construction: Engineer a reporter plasmid containing a Renilla luciferase (hRluc) gene, a linker sequence harboring a specific PTC (e.g., UGA), and a Firefly luciferase (hluc+) gene.

• Cell Transfection: Transfect HEK293T cells with the reporter plasmid using Lipofectamine 3000. Incubate for 24 hours at 37°C.

• Compound Treatment: Aspirate media and replace with fresh media containing the oxadiazole derivative at varying concentrations (0.1 µM to 50 µM) or a DMSO vehicle control. Incubate for 24 hours.

• Lysis and Quantification: Lyse the cells using Passive Lysis Buffer. Sequentially measure Renilla (internal control) and Firefly (readthrough product) luminescence using a microplate luminometer.

• Self-Validation Step: Perform a Western Blot on the lysates using anti-Firefly antibodies. The presence of a high-molecular-weight band corresponding to the hRluc-hluc+ fusion protein confirms true readthrough, differentiating it from potential downstream enzymatic stabilization.

Mechanism II: The mARC-Mediated Prodrug Activation Pathway

Uncyclized benzamidoxime derivatives serve a completely different, yet equally vital, pharmacological role: they are highly efficient prodrugs for basic amidines.

Causality and Molecular Logic

Amidines are potent pharmacophores (e.g., direct thrombin inhibitors) but suffer from severe oral bioavailability issues because they are highly basic and exist as positively charged cations at physiological pH, preventing passive diffusion across the intestinal lipid bilayer.

By introducing an N-hydroxy group to form a benzamidoxime, the basicity is drastically lowered, allowing the uncharged molecule to be readily absorbed. Once in the hepatic circulation, the Mitochondrial Amidoxime Reducing Component (mARC) —a molybdenum cofactor (Moco)-dependent enzyme system—catalyzes the N-reduction of the amidoxime back into the active amidine . This electron transfer chain relies on NADH, Cytochrome b5 Reductase (CYB5R), and Cytochrome b5 (CYB5B) .

Visualization: mARC Electron Transfer Chain

Fig 2: Electron transfer cascade in the mARC-mediated N-reduction of benzamidoximes.

Experimental Protocol: In Vitro mARC N-Reduction Assay

This protocol isolates the specific enzymatic activity of the mARC system to evaluate the conversion rate of novel benzamidoxime prodrugs.

Step-by-Step Methodology:

• Enzyme Reconstitution: In a 20 mM MES buffer (pH 6.0), combine recombinant human mARC1 (or mARC2), CYB5B, and CYB5R3.

• Substrate Addition: Add the benzamidoxime derivative to achieve a final concentration of 500 µM.

• Reaction Initiation: Initiate the electron transfer cascade by adding 200 µM NADH. The total reaction volume should be 300 µL. Incubate at 37°C.

• Quenching: At specific time intervals (e.g., 2, 4, 8, 15 minutes), extract 50 µL aliquots and quench the reaction by mixing with 50 µL of ice-cold acetonitrile containing an internal standard.

• Self-Validation Step (LC-MS/MS): Centrifuge the quenched samples to precipitate proteins. Analyze the supernatant via LC-MS/MS. To validate the assay's integrity, calculate the mass balance: the molar depletion of the benzamidoxime substrate must equal the molar appearance of the active amidine.

Mechanism III: pH-Dependent PD-L1 Inhibition

Recent breakthroughs have identified specific benzamidoxime derivatives as potent, small-molecule inhibitors of the PD-1/PD-L1 immune checkpoint.

Causality and Molecular Logic

Monoclonal antibodies targeting PD-L1 are highly effective but suffer from poor solid tumor penetration and systemic immune-related adverse events (iRAEs). Benzamidoxime derivatives (such as VIS1201) exploit the acidic nature of the Tumor Microenvironment (TME).

The electron-donor effects of the functional groups on the benzamidoxime scaffold stabilize the protonated nitrogen oxime at lower pH levels (e.g., pH 6.2). This positively charged oxime nitrogen forms an electrostatically enforced hydrogen bond with the Asp122 residue of PD-L1. Consequently, the compound exhibits significantly higher binding affinity and Binding Efficiency Index (BEI) in the acidic TME compared to the neutral pH of healthy tissues (pH 7.2), localizing the immune-boosting effect strictly to the tumor site .

Quantitative Data Summary

To facilitate rapid comparison of these diverse mechanisms, the following table summarizes the key kinetic and thermodynamic parameters of 3-methoxycarbonylbenzamidoxime derivatives and their downstream analogs.

Derivative Class	Target / Mechanism	Key Parameter	Value	Biological Significance
1,2,4-Oxadiazole (Ataluren)	Ribosome (PTC Readthrough)	Binding Free Energy ( ΔG )	-22.05 kcal/mol	High affinity for mRNA decoding center near PTC, outcompeting eRFs.
Benzamidoxime (Prodrug Scaffold)	mARC1 Enzyme System	Michaelis Constant ( Km​ )	~500 µM	Ensures rapid and efficient hepatic N-reduction to the active amidine.
Benzamidoxime (VIS1201)	PD-L1 Interface (pH 6.2)	Dissociation Constant ( Kd​ )	45.2 ± 10.6 μM	Enhanced target engagement within the acidic tumor microenvironment.
Benzamidoxime (VIS1201)	PD-L1 Interface (pH 7.2)	Binding Efficiency Index (BEI)	19.7 (vs 28.6 at pH 6.2)	Reduced off-target binding in healthy tissues, minimizing iRAE risks.

Conclusion

The 3-methoxycarbonylbenzamidoxime scaffold is a masterclass in structural pharmacology. Depending on its synthetic evolution and local microenvironment, it can act as a translational modulator (via oxadiazole cyclization), a highly bioavailable prodrug vehicle (via mARC reduction), or an environmentally-sensitive checkpoint inhibitor. For drug development professionals, mastering the distinct causality and validation protocols for each of these pathways is essential for unlocking the full therapeutic potential of this chemical space.

References

• Deciphering the Nonsense Readthrough Mechanism of Action of Ataluren: An in Silico Compared Study ACS Medicinal Chemistry Letters URL:[Link]

• Proposing a mechanism of action for ataluren Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• The mitochondrial amidoxime reducing component—from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target Journal of Biological Chemistry (via PMC) URL:[Link]

• Drug Metabolism by the Mitochondrial Amidoxime Reducing Component (mARC): Rapid Assay and Identification of New Substrates Journal of Medicinal Chemistry URL:[Link]

• Turning a Tumor Microenvironment Pitfall into Opportunity: Discovery of Benzamidoxime as PD-L1 Ligand with pH-Dependent Potency MDPI - International Journal of Molecular Sciences URL:[Link]

Technical Whitepaper: Safety Data Sheet (SDS) Profiling and Chemical Hazards of 3-Methoxycarbonylbenzamidoxime

Target Audience: Researchers, Medicinal Chemists, and Process Safety Engineers Document Type: In-Depth Technical Guide & Safety Protocol

Executive Summary

In modern drug discovery, amidoximes are highly valued as bioisosteres for amides and esters, and as critical precursors for synthesizing 1,2,4-oxadiazole heterocycles. 3-Methoxycarbonylbenzamidoxime (CAS: 775304-79-5), also known as methyl 3-(N-hydroxycarbamimidoyl)benzoate, is a bifunctional building block frequently utilized in the development of novel therapeutics, including potential antimicrobial agents and nitric oxide (NO) donors [1].

However, the handling of amidoximes and their synthesis pathways present unique chemical hazards. As a Senior Application Scientist, I have structured this whitepaper to move beyond standard Safety Data Sheet (SDS) boilerplate text. This guide dissects the causality behind the physicochemical hazards of 3-Methoxycarbonylbenzamidoxime, details the severe thermal risks associated with its synthetic precursors, and provides a self-validating standard operating procedure (SOP) for safe laboratory handling.

Physicochemical Profiling & Structural Causality

To understand the hazard profile of 3-Methoxycarbonylbenzamidoxime, we must first analyze its molecular architecture. The molecule consists of a central benzene ring functionalized with a methyl ester (methoxycarbonyl) and an amidoxime group ( −C(NH2​)=NOH ).

The amidoxime moiety exhibits tautomerism and possesses both a nucleophilic hydroxyl group and a basic amino group. This bifunctionality allows it to act as a strong hydrogen bond donor and acceptor. Biologically, this means the compound can readily interact with mucosal membranes and ocular proteins, which is the direct mechanistic cause of its classification as a severe irritant.

Quantitative Physicochemical Data

Property	Value / Description
Chemical Name	3-Methoxycarbonylbenzamidoxime
CAS Number	775304-79-5 [1]
Molecular Formula	C9H10N2O3
Molecular Weight	194.19 g/mol [1]
Physical State	Solid / Powder
Melting Point	100 - 103 °C [2]
Storage Conditions	Room Temperature (RT) or 2-8°C in inert atmosphere [2]

Hazard Identification & Mechanistic Toxicology

Based on the Globally Harmonized System (GHS) classifications for 3-Methoxycarbonylbenzamidoxime and its direct structural analogs, the compound presents specific acute and localized hazards [3].

GHS Hazard Statements

• H302 (Acute Toxicity, Oral - Category 4): Toxic if swallowed. The compound's solubility profile allows for rapid gastrointestinal absorption.

• H315 (Skin Corrosion/Irritation - Category 2): Causes skin irritation. The amidoxime group disrupts the lipid bilayer of the stratum corneum via hydrogen bonding.

• H319 (Serious Eye Damage/Eye Irritation - Category 2A): Causes serious eye irritation. Direct contact can lead to rapid protein denaturation in the cornea.

• H335 (Specific Target Organ Toxicity - Single Exposure - Category 3): May cause respiratory irritation. Inhalation of fine powders leads to interaction with the aqueous mucous lining of the respiratory tract.

Precautionary Causality (Why standard PPE is not enough)

Standard nitrile gloves provide a basic barrier, but because amidoximes can be synthesized or dissolved in highly permeating organic solvents (like DMSO or DMF), the solvent acts as a carrier, dragging the irritant through the glove matrix. Self-Validating Rule: Always verify solvent compatibility with your glove material; double-gloving is mandatory when handling solutions of this compound.

Synthesis & Process Safety: The Hydroxylamine Hazard

A critical aspect of amidoxime safety is not just the final product, but its synthesis. 3-Methoxycarbonylbenzamidoxime is typically synthesized via the nucleophilic addition of hydroxylamine ( NH2​OH ) to methyl 3-cyanobenzoate.

The Thermal Runaway Risk: Hydroxylamine (often used as a hydrochloride or sulfate salt) is notoriously unstable. The N−O bond is weak and highly energetic. Experimental data shows that heating hydroxylamine solutions above 60 °C can trigger violent exothermic decomposition, generating massive pressure spikes (>5200 psia/min) and releasing nitrogen oxides ( NOx​ )[4].

Caption: Synthesis pathway of 3-Methoxycarbonylbenzamidoxime highlighting thermal hazards of hydroxylamine.

Standard Operating Procedure (SOP): Safe Handling & Experimental Workflow

To ensure scientific integrity and operator safety, the following step-by-step methodology must be employed when handling or reacting 3-Methoxycarbonylbenzamidoxime. This protocol is designed as a self-validating system —each step contains a verification check before the operator can proceed.

Step-by-Step Methodology

Step 1: Engineering Controls & PPE Verification

• Action: Don a flame-resistant lab coat, chemical splash goggles, and double nitrile gloves.

• Validation: Verify the fume hood face velocity is between 80-100 feet per minute (fpm) before opening the chemical container. Do not proceed if the alarm is sounding.

Step 2: Static-Free Weighing

• Action: 3-Methoxycarbonylbenzamidoxime is a fine powder. Weigh the compound using an anti-static gun (Zerostat) on the spatulas and weigh boats to prevent aerosolization.

• Validation: Visually confirm no powder is clinging to the exterior of the weigh boat due to static charge.

Step 3: Reaction Setup & Thermal Control

• Action: If utilizing the compound in a reaction (e.g., cyclization to an oxadiazole), dissolve it in an appropriate anhydrous solvent (e.g., DMF or Ethanol). If synthesizing the compound from hydroxylamine, equip the reaction flask with an internal thermocouple.

• Validation: The internal thermocouple must read < 50 °C at all times during hydroxylamine addition. Set an automatic cooling bath trigger if the temperature exceeds 55 °C to prevent thermal runaway[4].

Step 4: Quenching and Workup

• Action: Quench unreacted amidoxime or precursor reagents using a weak aqueous acid (e.g., saturated NH4​Cl solution) to protonate the basic nitrogen, pulling it into the aqueous layer.

• Validation: Test the pH of the aqueous layer with indicator paper. It must read between pH 5-6 to ensure complete protonation before phase separation.

Step 5: Waste Segregation

• Action: Dispose of organic extracts in halogenated/non-halogenated waste as appropriate. Aqueous layers containing trace amidoximes must be kept separate from strong oxidizing waste streams to prevent unintended NOx​ gas generation.

Caption: Step-by-step self-validating safety workflow for handling amidoxime derivatives in the lab.

Summary of Exposure Controls

Hazard Category	Control Measure	Self-Validation Check
Inhalation (H335)	Fume hood, anti-static weighing	Fume hood monitor reads >80 fpm.
Skin Contact (H315)	Double nitrile gloves, lab coat	Inspect outer glove for degradation every 30 mins.
Eye Contact (H319)	Chemical splash goggles (not safety glasses)	Ensure goggles form a tight seal against the face.
Thermal/Reactivity	Internal temperature monitoring	Thermocouple reads < 50 °C during synthesis.

References

• ChemicalBook.3-Methoxycarbonylbenzamidoxime CAS#: 775304-79-5.
• Sigma-Aldrich.methyl 3-(N'-hydroxycarbamimidoyl)benzoate | 775304-79-5.
• BLD Pharm.199447-10-4 | 3-(N-Hydroxycarbamimidoyl)benzoic acid Safety Data.
• ResearchGate.Formation of Aromatic Amidoximes with Hydroxylamine using Microreactor Technology.

Protocols & Analytical Methods

Application Note: Laboratory Synthesis and Optimization of 3-Methoxycarbonylbenzamidoxime

Introduction and Strategic Overview

3-Methoxycarbonylbenzamidoxime, systematically known as methyl 3-(N'-hydroxycarbamimidoyl)benzoate, is a highly valuable bifunctional intermediate in medicinal chemistry. Featuring both a methyl ester and an amidoxime moiety, it serves as a critical precursor for the synthesis of 1,2,4-oxadiazole heterocycles—a structural motif found in nonsense mutation readthrough agents (e.g., Ataluren/PTC124) and various antileishmanial compounds 1.

Synthesizing this compound requires precise control over reaction conditions. The challenge lies in chemoselectively converting the nitrile group to an amidoxime without triggering the premature hydrolysis of the sensitive methyl ester group. This guide details a highly optimized, self-validating laboratory protocol to achieve this transformation with maximum yield and purity.

Mechanistic Principles (E-E-A-T)

The synthesis of amidoximes from nitriles relies on the classic Tiemann reaction, which involves the nucleophilic addition of hydroxylamine to an electrophilic cyano carbon 2.

Causality in Reagent Selection: While aqueous hydroxylamine is often used for simple aliphatic nitriles, applying it to methyl 3-cyanobenzoate leads to rapid saponification (hydrolysis) of the ester group due to the presence of water and elevated pH. To prevent this, our protocol utilizes anhydrous ethanol as the solvent and hydroxylamine hydrochloride (NH₂OH·HCl) paired with triethylamine (Et₃N) .

The organic base (Et₃N) deprotonates the hydrochloride salt in situ, liberating the active nucleophile (free hydroxylamine) in a controlled, anhydrous environment. This chemoselective approach prevents ester cleavage. Furthermore, avoiding highly polar aqueous conditions suppresses the primary side reaction: the hydration of the nitrile into an unwanted amide byproduct 3.

Mechanistic pathway of amidoxime synthesis highlighting nucleophilic addition and side reactions.

Experimental Design & Reagents

The following stoichiometry is optimized to drive the reaction to completion while minimizing purification bottlenecks 4.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
Methyl 3-cyanobenzoate	161.16	1.0 eq	1.16 g (7.20 mmol)	Electrophilic Substrate
Hydroxylamine hydrochloride	69.49	1.5 eq	0.75 g (10.8 mmol)	Nucleophile Source
Triethylamine (Et₃N)	101.19	1.5 eq	1.10 g (10.8 mmol)	Organic Base
Ethanol (Anhydrous)	46.07	Solvent	45 mL	Reaction Medium
Ethyl Acetate (EtOAc)	88.11	Solvent	50 mL	Extraction Solvent
Saturated NaCl (Brine)	N/A	Wash	50 mL	Aqueous Wash

Step-by-Step Laboratory Protocol

This protocol is designed as a self-validating system. Each phase contains observable checkpoints to ensure the reaction is proceeding correctly.

Phase 1: Reaction Setup

• Substrate Dissolution: To an oven-dried, 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, add 1.16 g of methyl 3-cyanobenzoate.

• Solvent Addition: Add 45 mL of anhydrous ethanol to the flask. Stir until the solid is completely dissolved.

  • Validation Checkpoint: The solution should be entirely clear and colorless.

Phase 2: Reagent Addition & Execution

• Base and Nucleophile Introduction: While maintaining mechanical stirring at room temperature, gradually add 0.75 g of hydroxylamine hydrochloride, followed immediately by the dropwise addition of 1.10 g of triethylamine.

  • Validation Checkpoint: Upon the addition of Et₃N, a fine white suspension will begin to form. This is the precipitation of triethylamine hydrochloride (Et₃N·HCl), confirming the successful in situ liberation of free hydroxylamine.

• Reaction Maturation: Cap the flask and allow the mixture to stir at room temperature for 3 hours. Alternatively, to accelerate the kinetics, the mixture can be heated to 60 °C for 1.5 hours.

• Reaction Monitoring: Withdraw a 10 µL aliquot and analyze via Thin Layer Chromatography (TLC) using a Hexane/EtOAc (1:1) mobile phase.

  • Validation Checkpoint: The starting nitrile will appear as a high-Rf spot (~0.7). The target amidoxime is highly polar and will appear as a distinct low-Rf spot (~0.2). The reaction is complete when the high-Rf spot is fully consumed.

Phase 3: Work-up and Purification

• Solvent Removal: Once complete, transfer the mixture to a rotary evaporator and remove the ethanol under reduced pressure (water bath at 40 °C) until a crude solid/oil remnant is achieved.

• Liquid-Liquid Extraction: Dissolve the remnant in 50 mL of Ethyl Acetate (EtOAc) and transfer to a separatory funnel. Add 50 mL of saturated aqueous NaCl (brine).

  • Validation Checkpoint: The brine layer selectively dissolves the Et₃N·HCl salts and any unreacted hydroxylamine, while the organic EtOAc layer retains the target amidoxime.

• Phase Separation: Vigorously shake the funnel, vent, and allow the layers to separate. Drain and discard the lower aqueous layer.

• Drying and Isolation: Transfer the organic layer to an Erlenmeyer flask, add anhydrous Na₂SO₄, and swirl for 5 minutes to remove residual water. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the pure 3-Methoxycarbonylbenzamidoxime as a crystalline solid.

Step-by-step experimental workflow for the synthesis and isolation of the target amidoxime.

Quantitative Optimization Data

Selecting the correct base and solvent system is the most critical variable in this synthesis. The table below summarizes quantitative data comparing various reaction conditions and their impact on chemoselectivity 4, 3.

Base System	Solvent Environment	Temperature	Time	Conversion Yield	Primary Observed Byproduct
Na₂CO₃ (2.0 eq)	Aqueous EtOH (80:20)	Reflux (80 °C)	12 h	~65%	Ester Hydrolysis / Amide
NaOH (1.5 eq)	Water / Methanol	Room Temp	24 h	<10%	Saponified Ester (Carboxylic Acid)
Et₃N (1.5 eq)	Anhydrous EtOH	Room Temp	3.0 h	85.3%	Trace Amide
Et₃N (1.5 eq)	Anhydrous EtOH	60 °C	1.5 h	>90%	None Detected

References

• Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors PMC (N
• Synthesis, biological activity and toxicity to zebrafish of benzamides substituted with pyrazole-linked 1,2,4-oxadiazole RSC Publishing (Royal Society of Chemistry)
• Optimizing reaction conditions for the synthesis of amidoximes
• An experimental and Theoretical Study of Reaction Mechanism between Nitriles and Hydroxylamine ResearchG

Sources

• 1. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, biological activity and toxicity to zebrafish of benzamides substituted with pyrazole-linked 1,2,4-oxadiazole - RSC Advances (RSC Publishing) DOI:10.1039/D2RA04327K [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 3-Methoxycarbonylbenzamidoxime in Small Molecule Drug Discovery and 1,2,4-Oxadiazole Synthesis

Introduction & Scientific Context

3-Methoxycarbonylbenzamidoxime (CAS: 1227154-43-9 / 775304-79-5), also known as methyl 3-(N'-hydroxycarbamimidoyl)benzoate, is a highly versatile amidoxime building block in modern medicinal chemistry. Its primary application lies in the construction of 1,2,4-oxadiazole heterocycles—a privileged pharmacophore frequently utilized as a bioisostere for esters and amides to improve metabolic stability and cellular permeability.

This application note details the utility of 3-Methoxycarbonylbenzamidoxime in the synthesis of Ataluren (PTC124) , a pioneering small molecule drug candidate. Ataluren is clinically significant for its ability to treat genetic disorders caused by nonsense mutations, such as Duchenne muscular dystrophy (DMD) and cystic fibrosis (CF) .

Mechanistic Rationale: The 1,2,4-Oxadiazole Pharmacophore

In drug design, replacing labile ester or amide linkages with a 1,2,4-oxadiazole ring drastically reduces the molecule's susceptibility to enzymatic hydrolysis by esterases and amidases, while maintaining the necessary hydrogen-bond acceptor geometry required for target binding.

Causality in Biological Action: Genetic ailments like DMD arise when a point mutation converts a standard amino acid codon into a premature termination codon (PTC). This truncates mRNA translation, yielding a non-functional protein. Ataluren selectively binds to the ribosome and modulates the decoding center, promoting ribosomal readthrough of the PTC. This allows the insertion of a near-cognate amino acid, restoring the synthesis of a full-length, functional dystrophin protein .

Ataluren mechanism promoting ribosomal readthrough of premature termination codons.

Synthetic Workflow & Experimental Protocols

Historically, synthesizing 1,2,4-oxadiazoles from amidoximes required a multi-step process involving the isolation of unstable O-acylamidoxime intermediates. Recent process chemistry breakthroughs have optimized this into a highly efficient, one-pot, two-reaction sequence .

Causality in Experimental Design:

• DMAP Catalysis: 4-Dimethylaminopyridine (DMAP) acts as a nucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate with 2-fluorobenzoyl chloride. This accelerates the O-acylation of 3-Methoxycarbonylbenzamidoxime, preventing competitive side reactions and degradation.

• DMSO/KOH Cyclization: Dimethyl sulfoxide (DMSO) is selected because its polar aprotic nature poorly solvates the hydroxide anion from KOH. This "naked" hydroxide is exceptionally nucleophilic, driving the intramolecular cyclodehydration of the O-acyl intermediate to the 1,2,4-oxadiazole core in under 4 hours at ambient temperature.

Synthetic workflow from 3-Methoxycarbonylbenzamidoxime to Ataluren API.

Protocol 1: One-Pot Synthesis of Ataluren Methyl Ester

Self-Validating System: The reaction progress is monitored via Thin-Layer Chromatography (TLC) using a Hexanes:EtOAc (7:3) mobile phase. The disappearance of the highly polar amidoxime baseline spot validates the completion of Step 1, while the appearance of a UV-active, non-polar spot confirms oxadiazole formation in Step 2.

• Setup & Acylation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 3-Methoxycarbonylbenzamidoxime (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM, 0.2 M).

• Reagent Addition: Add triethylamine (TEA, 1.2 equiv) and a catalytic amount of DMAP (0.1 equiv). Cool the mixture to 0 °C using an ice bath.

• Acyl Chloride Addition: Dropwise, add 2-fluorobenzoyl chloride (1.1 equiv). Remove the ice bath and allow the reaction to stir at room temperature for 2 hours. (Validation: TLC must indicate complete consumption of the starting amidoxime before proceeding).

• In Situ Cyclization: To the same flask, add solid potassium hydroxide (KOH, 2.0 equiv) followed by a solvent mixture of DMSO and water (5:1 ratio, equal in volume to the DCM used).

• Cyclodehydration: Stir the biphasic mixture vigorously at room temperature for 4 hours.

• Workup: Dilute the mixture with deionized water and extract three times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Triturate the crude residue in diethyl ether to afford the Ataluren methyl ester as a purified solid.

Protocol 2: Saponification to Ataluren API

• Hydrolysis: Suspend the isolated Ataluren methyl ester (1.0 equiv) in a 1:1 mixture of methanol and water (0.1 M).

• Base Addition: Add sodium hydroxide (NaOH, 3.0 equiv) and stir at 60 °C for 2 hours. (Validation: The suspension will become a clear solution, visually indicating complete ester cleavage).

• Precipitation: Cool the reaction to room temperature and slowly acidify with 1M HCl until the pH reaches 2-3. A white precipitate of Ataluren (free acid) will form immediately.

• Isolation: Filter the precipitate, wash thoroughly with cold water to remove residual salts, and dry under a high vacuum to yield the final Ataluren API.

Data Presentation

The following table summarizes the quantitative advantages of utilizing the one-pot DMAP-catalyzed methodology over traditional stepwise synthesis for the preparation of the Ataluren methyl ester intermediate.

Parameter	Traditional Stepwise Method	One-Pot DMAP-Catalyzed Method
Reaction Steps	2 distinct isolated steps	1 continuous pot (2 reactions)
Intermediates Isolated	O-Acylamidoxime (unstable)	None (generated in situ)
Total Reaction Time	12 - 18 hours	~6 hours
Overall Yield	45% - 60%	81%
Solvent Profile	Toluene / Pyridine (reflux)	DCM / DMSO / H₂O (ambient temp)

Conclusion

3-Methoxycarbonylbenzamidoxime is a highly valuable starting material in small molecule drug discovery. By leveraging modern one-pot synthetic methodologies, researchers can rapidly convert this amidoxime into complex 1,2,4-oxadiazole APIs like Ataluren. The optimized protocols presented herein maximize atom economy, eliminate the need to isolate unstable intermediates, and provide a robust, scalable pathway for drug development professionals targeting nonsense mutation disorders.

References

• Carter, A. J., Wright, D., Alongi, G., Hamaker, C. G., Hitchcock, S. R., & Murray, D. H. (2025). "Synthetic preparation of Ataluren via a one-pot synthesis of 1,2,4-oxadiazoles employing a DMAP catalyzed amidoxime O-acylation/cyclization pathway." Synthetic Communications.[Link]

• Manjunath, R., & Gaonkar, S. L. (2025). "Ataluren, a 1,2,4-Oxadiazole-Containing Drug Candidate for Nonsense Mutations: Major Breakthroughs and an Up-to-Date Process Chemistry Review." ChemistrySelect, 10(2), e202405807.[Link]

Application Note: 3-Methoxycarbonylbenzamidoxime as a Key Intermediate in 1,2,4-Oxadiazole Synthesis

Target Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 1,2,4-oxadiazole heterocycle is a privileged bioisosteric scaffold extensively utilized in modern medicinal chemistry to replace ester and amide functionalities, offering enhanced metabolic stability and favorable pharmacokinetic properties[1]. 3-Methoxycarbonylbenzamidoxime (CAS: 775304-79-5), also known as methyl 3-(N'-hydroxycarbamimidoyl)benzoate, serves as a highly versatile precursor for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles. Notably, it is the critical intermediate in the commercial synthesis of Ataluren (Translarna), a nonsense-mutation readthrough agent used in the treatment of Duchenne muscular dystrophy[2].

This application note details the causal mechanisms, optimized synthetic protocols, and quantitative data for utilizing 3-methoxycarbonylbenzamidoxime in both traditional thermal two-step and advanced ambient-temperature one-pot cyclodehydration workflows.

Mechanistic Causality & Reaction Design

The conversion of 3-methoxycarbonylbenzamidoxime to a 1,2,4-oxadiazole requires an acylating agent (typically an acyl chloride, anhydride, or activated carboxylic acid) and proceeds via a two-stage sequence: O-acylation followed by intramolecular cyclodehydration[1].

• O-Acylation Causality: The amidoxime nitrogen is significantly less nucleophilic than the hydroxyl oxygen. Therefore, acylation occurs preferentially at the oxygen atom to form an O-acylamidoxime intermediate. The choice of a non-nucleophilic base (e.g., DIPEA) is critical; it neutralizes the HCl byproduct when using acyl chlorides, preventing the protonation of the amidoxime which would otherwise stall the reaction.

• Cyclodehydration Causality: The O-acyl intermediate must undergo dehydration to form the aromatic 1,2,4-oxadiazole ring. Thermodynamically, this requires elevated temperatures (80–110 °C) to drive the elimination of water[2]. However, recent methodological advancements demonstrate that reagents like tetrabutylammonium fluoride (TBAF) can facilitate this cyclization at room temperature. The fluoride ion acts as a strong hydrogen-bond acceptor, increasing the nucleophilicity of the amide nitrogen and allowing ring closure without thermal degradation of sensitive functional groups (such as the methyl ester on our starting material)[3].

Caption: Mechanistic pathway from 3-methoxycarbonylbenzamidoxime to 1,2,4-oxadiazole.

Experimental Protocols: Self-Validating Workflows

The following protocols describe the synthesis of methyl 3-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]benzoate (CAS: 775304-60-4), the direct precursor to Ataluren.

Protocol A: Thermal Two-Step Synthesis (Scalable Route)

This traditional route isolates the intermediate to ensure high purity before the harsh thermal cyclization step[1].

Step 1: O-Acylation

• Preparation: Dissolve 3-methoxycarbonylbenzamidoxime (1.0 eq, 10 mmol) in anhydrous THF (50 mL) under an inert atmosphere (N2). Add N,N-Diisopropylethylamine (DIPEA, 1.5 eq). Cool the flask to 0 °C using an ice bath to control the exothermic acylation.

• Coupling: Dropwise add 2-fluorobenzoyl chloride (1.1 eq).

  • Self-Validation Checkpoint: The reaction mixture will transition from a clear solution to a cloudy suspension as DIPEA·HCl precipitates. This visual cue confirms the acylation is proceeding successfully.

• Isolation: Stir for 2 hours, allowing the mixture to warm to room temperature. Quench with water (50 mL) and extract with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the O-acylamidoxime intermediate.

Step 2: Thermal Cyclodehydration

• Cyclization: Dissolve the crude O-acylamidoxime in anhydrous toluene (50 mL). Equip the reaction flask with a Dean-Stark trap and a reflux condenser.

• Heating: Heat the mixture to reflux (approx. 110 °C) for 12-16 hours.

  • Causality Note: The Dean-Stark trap physically removes the water byproduct, driving the equilibrium forward and preventing the hydrolytic cleavage of the sensitive methyl ester moiety.

  • Self-Validation Checkpoint: The accumulation of the theoretical volume of water (approx. 180 µL for a 10 mmol scale) in the trap confirms the completion of the cyclodehydration.

• Purification: Concentrate the toluene under reduced pressure and purify the residue via silica gel flash chromatography (Hexanes/EtOAc) to isolate the pure 1,2,4-oxadiazole.

Protocol B: Ambient Temperature One-Pot Synthesis (TBAF-Mediated)

This modern approach avoids thermal stress, preventing potential ester hydrolysis and streamlining the workflow[3].

• Activation: In a round-bottom flask, dissolve 2-fluorobenzoic acid (1.1 eq) in anhydrous DMF (30 mL). Add Carbonyldiimidazole (CDI, 1.2 eq).

  • Self-Validation Checkpoint: Immediate effervescence (CO2 gas evolution) will occur. Wait until gas evolution completely ceases (approx. 30-60 mins) to ensure full formation of the active acyl imidazole intermediate.

• Coupling: Add 3-methoxycarbonylbenzamidoxime (1.0 eq) to the mixture. Stir at room temperature for 2 hours to form the O-acyl intermediate in situ.

• Direct Cyclization: Add TBAF (1.0 M solution in THF, 1.2 eq) directly to the reaction mixture. Stir overnight (12-16 hours) at room temperature.

  • Causality Note: TBAF acts as a mild base and fluoride source, facilitating the deprotonation of the amide nitrogen and subsequent ring closure without the need for heat.

• Workup: Dilute the mixture with cold water (100 mL) to precipitate the product. Filter the solid, wash with water, and dry under vacuum to yield the final product.

Caption: Workflow comparison between Thermal Two-Step and Ambient One-Pot synthesis.

Quantitative Process Optimization

The following table summarizes the comparative metrics between the two methodologies. The TBAF-mediated one-pot synthesis generally provides superior yields by eliminating transfer losses and thermal degradation[3].

Parameter	Protocol A: Thermal Two-Step	Protocol B: TBAF One-Pot
Activation Agent	2-Fluorobenzoyl Chloride	2-Fluorobenzoic Acid + CDI
Solvent System	THF (Step 1), Toluene (Step 2)	DMF
Cyclization Temp	110 °C (Reflux)	20–25 °C (Room Temp)
Total Reaction Time	~14–18 hours	~14–18 hours
Typical Yield	65–75%	80–90%
Key Advantage	Highly scalable, utilizes inexpensive reagents.	Mild conditions, prevents ester hydrolysis, operational simplicity.

Analytical Characterization & Quality Control

To ensure the integrity of the synthesized methyl 3-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]benzoate, the following analytical checkpoints should be utilized:

• Thin-Layer Chromatography (TLC): The intermediate O-acylamidoxime is highly polar due to hydrogen bonding. Upon cyclodehydration, the resulting 1,2,4-oxadiazole becomes significantly less polar. A noticeable increase in the Rf​ value (e.g., in 3:1 Hexanes/EtOAc) confirms ring closure.

• LC-MS Analysis: Track the reaction via the [M+H]+ mass shift. The O-acylamidoxime intermediate will show a mass of m/z 317.0. Successful cyclodehydration is confirmed by the loss of water (-18 Da), resulting in the target oxadiazole mass of m/z 299.0.

• 1H-NMR (DMSO-d6): The starting 3-methoxycarbonylbenzamidoxime exhibits broad singlets for the −NH2​ and −OH protons (typically between 6.0–10.0 ppm). The complete disappearance of these exchangeable protons definitively confirms the formation of the fully substituted aromatic 1,2,4-oxadiazole ring.

References

• Title: Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles Source: MDPI (Molecules) URL: [Link]

• Title: Processes for the preparation of 1,2,4-oxadiazole benzoic acids (WO2008030570A1)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. AU2007292915B2 - Processes for the preparation of 1,2,4-oxadiazole benzoic acids - Google Patents [patents.google.com]
• 3. Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles [mdpi.com]

Application Note: Step-by-Step Preparation of 3-Methoxycarbonylbenzamidoxime from Methyl 3-Cyanobenzoate

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application: Critical intermediate for 1,2,4-oxadiazole synthesis (e.g., Ataluren/PTC124)

Strategic Context and Reaction Overview

The synthesis of 1,2,4-oxadiazole scaffolds is a cornerstone in modern medicinal chemistry, prominently featured in the development of therapeutics like Ataluren (PTC124), a drug designed to promote the readthrough of premature termination codons in genetic disorders such as Duchenne muscular dystrophy and cystic fibrosis[1],[2].

The construction of the 1,2,4-oxadiazole ring typically requires an amidoxime intermediate. 3-Methoxycarbonylbenzamidoxime (also known as methyl 3-(N'-hydroxycarbamimidoyl)benzoate) is the critical building block for this pathway[3],[1]. It is synthesized via the nucleophilic addition of hydroxylamine to the electron-deficient nitrile group of methyl 3-cyanobenzoate[4].

Mechanistic Insights & Causality

• Reagent Selection (Hydroxylamine Hydrochloride & Base): Hydroxylamine is highly unstable as a free base and is thus supplied as a hydrochloride salt (NH₂OH·HCl). A mild base, such as sodium bicarbonate (NaHCO₃), is required to neutralize the HCl and liberate the nucleophilic free amine in situ[3]. NaHCO₃ is specifically chosen over stronger bases (like NaOH) to prevent the undesired saponification of the methyl ester.

• Solvent Choice (Ethanol): Ethanol serves a dual purpose. It provides a homogenous medium that adequately dissolves both the organic nitrile and the polar hydroxylamine salt. Furthermore, its boiling point (~78 °C) provides the optimal thermal energy required to drive the nucleophilic addition to completion without causing the thermal degradation of the resulting amidoxime[3].

• Electronic Effects: The ester group at the meta position of the benzene ring exerts an electron-withdrawing effect, increasing the electrophilicity of the nitrile carbon and facilitating the nucleophilic attack by the hydroxylamine oxygen/nitrogen.

Pathway Visualization

Below is the logical workflow mapping the transformation of the nitrile precursor to the amidoxime, and its subsequent downstream utility.

Workflow of 3-Methoxycarbonylbenzamidoxime synthesis and its downstream application.

Experimental Protocol

This protocol is designed as a self-validating system. The in-process controls (TLC) and specific workup steps ensure that unreacted starting materials and inorganic byproducts are systematically eliminated.

Materials and Reagents

Reagent	MW ( g/mol )	Equivalents	Function
Methyl 3-cyanobenzoate	161.16	1.0	Starting Material
Hydroxylamine hydrochloride	69.49	2.0	Nucleophile source
Sodium bicarbonate (NaHCO₃)	84.01	2.1	Base
Ethanol (Absolute)	46.07	10 volumes	Solvent
Ethyl Acetate (EtOAc)	88.11	As needed	Extraction solvent
Brine (Sat. NaCl)	N/A	As needed	Aqueous wash

Step-by-Step Methodology

Step 1: Reaction Setup

• Equip a clean, oven-dried round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charge the flask with methyl 3-cyanobenzoate (1.0 eq) and suspend it in absolute ethanol (approx. 10 mL per gram of starting material).

• Add hydroxylamine hydrochloride (2.0 eq) followed by sodium bicarbonate (2.1 eq) to the stirring mixture[3]. Note: The addition of NaHCO₃ will generate CO₂ gas; add steadily to prevent excessive foaming.

Step 2: Reflux and In-Process Control 4. Heat the reaction mixture to a gentle reflux (internal temperature ~78–80 °C) using an oil bath or heating mantle. 5. Maintain reflux for 4 to 12 hours. 6. Self-Validation (TLC Monitoring): Monitor the reaction progress via Thin Layer Chromatography (Eluent: Hexanes/EtOAc 1:1). The starting material (nitrile) is relatively non-polar (higher Rf​ ), while the amidoxime product is highly polar (lower Rf​ due to hydrogen bonding). Proceed to workup only when the starting material spot is completely consumed.

Step 3: Workup and Isolation 7. Remove the heat source and allow the reaction mixture to cool to room temperature. 8. Filter the mixture through a pad of Celite or filter paper to remove the insoluble inorganic salts (NaCl and unreacted NaHCO₃). Causality: Removing these salts prior to aqueous extraction prevents the formation of stubborn emulsions. 9. Concentrate the filtrate under reduced pressure (rotary evaporation) to remove the bulk of the ethanol. 10. Dissolve the resulting residue in ethyl acetate and transfer to a separatory funnel. 11. Wash the organic layer sequentially with distilled water (to remove residual hydroxylamine) and saturated brine. 12. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent to dryness under reduced pressure.

Step 4: Purification (If necessary) 13. The crude product is typically of high purity (>90%). If necessary, it can be purified via recrystallization from a mixture of ethyl acetate and hexanes, or via flash column chromatography[3].

Analytical Characterization & Data Presentation

The successful formation of 3-methoxycarbonylbenzamidoxime can be verified against the following expected analytical parameters[3],[1]:

Analytical Parameter	Expected Result / Observation
Physical Appearance	White to off-white crystalline solid
Typical Yield	85% – 93%
TLC Rf​ Value	~0.35 (Hexanes : Ethyl Acetate = 1:1, UV active)
ESI-MS (m/z)	[M+H]⁺ calculated for C₉H₁₁N₂O₃: 195.08; Found: ~195.1
Key IR Absorptions	~3400-3300 cm⁻¹ (N-H, O-H stretch), ~1720 cm⁻¹ (C=O ester stretch), ~1650 cm⁻¹ (C=N stretch). Disappearance of ~2230 cm⁻¹ (C≡N stretch).

References

• Karp, G. M., Almstead, N. G., Hwang, S., & Chen, G. (2006). 1,2,4-oxadiazole benzoic acid compounds and their use for nonsense suppression and the treatment of disease. US Patent 6,992,096 B2. United States Patent and Trademark Office.

• Pibiri, I., Lentkoep, H., Melfi, R., Tutone, M., Di Leonardo, A., & Pace, A. (2014). Toward a Rationale for the PTC124 (Ataluren) Promoted Readthrough of Premature Stop Codons: A Computational Approach and GFP-Reporter Cell-Based Assay. Molecular Pharmaceutics, 11(1), 31–41. URL: [Link]

• Karp, G. M., Almstead, N. G., Hwang, S., & Chen, G. (2004). 1,2,4-oxadiazole benzoic acid compounds and their use for nonsense suppression and the treatment of disease. US Patent Application US20040204461A1. United States Patent and Trademark Office.

Sources

• 1. Toward a Rationale for the PTC124 (Ataluren) Promoted Readthrough of Premature Stop Codons: A Computational Approach and GFP-Reporter Cell-Based Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2017222474A1 - Process for preparing ataluren and its intermediates - Google Patents [patents.google.com]
• 3. tesidottorato.depositolegale.it [tesidottorato.depositolegale.it]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Reagent Applications of 3-Methoxycarbonylbenzamidoxime in Organic Synthesis

Executive Profile & Chemical Significance

3-Methoxycarbonylbenzamidoxime (also known as methyl 3-(N'-hydroxycarbamimidoyl)benzoate; CAS: 775304-79-5 or 1227154-43-9) is a highly versatile, bifunctional building block widely utilized in organic synthesis and medicinal chemistry[1][2]. Structurally, it features a nucleophilic amidoxime moiety (-C(=NOH)NH2) and a protected carboxylic acid (methyl ester) at the meta position of a benzene ring.

This dual functionality makes it an indispensable precursor for the synthesis of complex heterocyclic scaffolds, most notably 1,2,4-oxadiazoles . The 1,2,4-oxadiazole ring is a privileged pharmacophore, frequently deployed as a metabolically stable bioisostere for amide and ester functionalities in drug development[3]. The most prominent industrial application of 3-Methoxycarbonylbenzamidoxime is its role as the critical intermediate in the synthesis of Ataluren (PTC124) , an active pharmaceutical ingredient (API) developed for the treatment of genetic disorders caused by nonsense mutations.

Beyond heterocycle construction, the amidoxime functional group exhibits strong metal-chelating properties, enabling its use as a phase-transfer agent and catalyst in stereoselective carbon-carbon bond-forming reactions, such as the crotylation of aldehydes[4].

Mechanistic Insights: The Amidoxime Advantage

The formation of the 1,2,4-oxadiazole core from 3-Methoxycarbonylbenzamidoxime proceeds via a highly predictable, two-stage mechanism driven by the bis-nucleophilic nature of the amidoxime group[3][5].

• O-Acylation: The reaction initiates with the nucleophilic attack of the oxime hydroxyl oxygen onto an activated electrophile (e.g., an acyl chloride or a carboxylic acid activated by coupling agents like CDI or HBTU). This forms an unstable O-acyl amidoxime intermediate.

• Cyclodehydration: Driven by thermodynamics to achieve aromaticity, the intermediate undergoes intramolecular cyclization. The primary amine nitrogen attacks the newly formed ester carbonyl, followed by the elimination of a water molecule to yield the 1,2,4-oxadiazole ring[3].

Caption: Mechanistic pathway of Ataluren synthesis via 1,2,4-oxadiazole ring formation.

Quantitative Data: Optimization of Cyclodehydration

The cyclodehydration step is historically the kinetic bottleneck of this synthesis. While traditional methods require exhaustive refluxing in high-boiling solvents (e.g., DMF, Toluene), modern protocols leverage microwave irradiation or room-temperature promoters (like TBAF or strong bases) to accelerate water elimination and improve yields[5][6].

Table 1: Comparative Conditions for 1,2,4-Oxadiazole Cyclodehydration

Methodology	Solvent	Temperature	Reagents / Catalyst	Reaction Time	Typical Yield (%)
Conventional Heating	DMF or Toluene	110–130 °C	None (Thermal)	12–24 h	65–80%
Microwave-Assisted [6]	THF or DMF	150 °C	DIEA / PS-BEMP	15 min	85–95%
Room Temperature [5]	THF	20–25 °C	TBAF (0.1–1.4 eq)	12–16 h	70–90%
Base-Promoted [5]	DMSO	20–25 °C	NaOH or KOH	2–4 h	75–88%

Experimental Methodologies

The following protocols detail the synthesis of the Ataluren API starting from 3-Methoxycarbonylbenzamidoxime. These procedures are designed as self-validating systems, incorporating in-process checks to ensure high fidelity.

Caption: Experimental workflow for the synthesis and purification of Ataluren from amidoxime.

Protocol A: One-Pot Synthesis of Methyl 3-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]benzoate

Objective: Construct the 1,2,4-oxadiazole core via acylation and microwave-assisted cyclodehydration.

• Preparation: Flame-dry a microwave-safe reaction vial under argon. Add 3-Methoxycarbonylbenzamidoxime (1.0 equiv, 5.0 mmol) and dissolve in anhydrous THF (15 mL). Causality: Anhydrous conditions are critical to prevent the competitive hydrolysis of the highly reactive acyl chloride.

• Base Addition: Add N,N-Diisopropylethylamine (DIEA) (2.5 equiv, 12.5 mmol). Causality: DIEA is a sterically hindered, non-nucleophilic base that neutralizes the HCl byproduct without reacting with the electrophile.

• Acylation: Cool the mixture to 0–5 °C using an ice bath. Dropwise, add 2-fluorobenzoyl chloride (1.1 equiv, 5.5 mmol). Stir for 2 hours, monitoring the disappearance of the starting material via LC/MS or TLC (Hexanes/EtOAc 7:3).

• Cyclodehydration: Once the O-acyl intermediate is confirmed, seal the vial and subject it to microwave irradiation at 150 °C for 15 minutes[6]. Causality: Microwave heating rapidly provides the activation energy required for the intramolecular condensation, preventing the thermal degradation often seen in prolonged refluxing.

• Workup: Cool to room temperature. Dilute the mixture with EtOAc (30 mL) and wash sequentially with saturated aqueous NaHCO₃ (2 × 20 mL) and brine (20 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Recrystallize the crude ester from hot ethanol to yield pure Methyl 3-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]benzoate.

Protocol B: Saponification to Ataluren (Free Acid)

Objective: Deprotect the methyl ester to yield the active pharmaceutical ingredient.

• Solubilization: Suspend the purified ester from Protocol A (1.0 equiv, ~3.5 mmol) in a mixture of Methanol (10 mL) and THF (10 mL). Causality: The mixed solvent system ensures complete dissolution of the hydrophobic oxadiazole intermediate while remaining miscible with the aqueous base.

• Hydrolysis: Add 2M aqueous NaOH (3.0 equiv, 10.5 mmol) dropwise at room temperature. Stir vigorously for 4 hours. Monitor by TLC until the ester spot is completely consumed.

• Acidification: Concentrate the mixture under reduced pressure to remove organic solvents. Dilute the remaining aqueous phase with distilled water (10 mL) and cool to 0 °C. Slowly add 1M HCl until the pH reaches 2–3. Causality: Acidification protonates the carboxylate, driving the precipitation of the highly crystalline free acid (Ataluren).

• Isolation: Filter the resulting white precipitate under vacuum. Wash the filter cake thoroughly with cold water to remove inorganic salts, followed by drying in vacuo at 50 °C for 12 hours to afford Ataluren in high purity.

Comprehensive References

• Fershtat, L. L., et al. "Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles." Molecules (MDPI). Available at:[Link]

• SciELO México. "Benzamidoxime-Mediated Crotylation of Aldehydes using Potassium (Z) and (E)-Crotyltrifluoroborates." Journal of the Mexican Chemical Society. Available at:[Link]

Sources

• 1. 3-MethoxycarbonylbenzaMidoxiMe CAS#: 775304-79-5 [m.chemicalbook.com]
• 2. alfa-apisector.com [alfa-apisector.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Benzamidoxime-Mediated Crotylation of Aldehydes using Potassium (Z) and (E)-Crotyltrifluoroborates [scielo.org.mx]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Dual-Modality In Vitro Profiling of 3-Methoxycarbonylbenzamidoxime

Target Audience: Drug Metabolism and Pharmacokinetics (DMPK) Scientists, Molecular Pharmacologists, and Assay Development Specialists.

Scientific Context & Rationale

3-Methoxycarbonylbenzamidoxime (3-MCBA, CAS: 775304-79-5) occupies a highly specialized intersection in modern drug discovery. Structurally, it is an amidoxime—a functional group historically utilized as a prodrug strategy to mask the high basicity of amidines, thereby enhancing oral bioavailability. In biological systems, these amidoxime prodrugs are retro-reduced to their active amidine counterparts by the mitochondrial amidoxime reducing component (mARC) , a molybdenum-containing enzyme system[1].

Simultaneously, 3-MCBA serves as the critical synthetic precursor to Ataluren (PTC124) , a breakthrough small molecule that promotes the ribosomal readthrough of premature termination codons (PTCs) in genetic disorders such as Duchenne muscular dystrophy[2].

This application note provides detailed, self-validating in vitro protocols for evaluating 3-MCBA across both of its primary functional domains: (A) Enzymatic Prodrug Reduction and (B) Nonsense Mutation Readthrough Efficacy .

Protocol A: Enzymatic Reduction Profiling via the mARC System

Causality & Assay Design

The mARC enzyme cannot function in isolation; it requires a three-component electron transfer chain comprising NADH, cytochrome b5 reductase (Cyb5R), and cytochrome b5 (Cyb5)[1]. To accurately profile the reduction of 3-MCBA to its amidine metabolite, we utilize a reconstituted recombinant system.

The assay is deliberately buffered at pH 6.0 (MES buffer) rather than physiological pH. This choice is critical: NADH is highly prone to auto-oxidation at higher pH levels in the presence of transition metals, and the mARC molybdenum center exhibits optimal electron transfer kinetics in this slightly acidic environment[3].

Electron transfer cascade in mARC-mediated amidoxime prodrug reduction.

Step-by-Step Methodology

• System Assembly: Prepare a 150 µL reaction mixture in 20 mM MES buffer (pH 6.0). Add the recombinant enzyme system at a strict 1:10:10 stoichiometric ratio: 7.6 pmol Cyb5R, 76 pmol Cyb5, and 76 pmol of either mARC1 or mARC2[3].

  • Expert Insight: This specific ratio ensures that the reductase (Cyb5R) is not the rate-limiting step, isolating the mARC catalytic efficiency as the sole variable.

• Substrate Introduction: Add 3-MCBA at varying concentrations (0.1 mM to 5.0 mM) dissolved in DMSO. Ensure final DMSO concentration remains < 1% v/v to prevent enzyme denaturation[4].

• Reaction Initiation: Add 1 mM NADH to initiate the reaction.

• Incubation: Incubate the mixture at 37°C for exactly 15 minutes.

• Termination: Quench the reaction by adding 150 µL of ice-cold methanol.

  • Expert Insight: Methanol induces instantaneous protein precipitation, halting catalysis while simultaneously extracting the small-molecule amidine metabolite for downstream LC-MS/MS quantification.

• Self-Validation Control: Run a parallel negative control omitting NADH. Because NADH is the obligate electron donor, a lack of amidine generation in this control validates that the reduction is strictly enzymatically driven and not an artifact of spontaneous chemical degradation[3].

Quantitative Data Summary

Table 1: Representative Kinetic Parameters for 3-MCBA Reduction

Enzyme System	Substrate	Km (mM)	Vmax (nmol/min/mg)	Catalytic Efficiency (Vmax/Km)
mARC1 + Cyb5/Cyb5R	3-MCBA	0.85	14.2	16.7
mARC2 + Cyb5/Cyb5R	3-MCBA	1.12	9.8	8.75

(Note: Parameters are representative of typical amidoxime kinetics derived from mARC profiling studies[4])

Protocol B: In Situ Synthesis & Nonsense Mutation Readthrough Assay

Causality & Assay Design

To evaluate the downstream pharmacological utility of 3-MCBA, we utilize it to synthesize Ataluren, which is then tested in a cell-based reporter assay. The assay employs HEK293 cells stably transfected with a Firefly luciferase (Fluc) reporter containing a premature UGA stop codon (Fluc-UGA)[2]. UGA is specifically targeted because it is the most prevalent nonsense mutation in human genetic diseases.

Experimental workflow from 3-MCBA synthesis to PTC readthrough quantification.

Step-by-Step Methodology

• In Situ Synthesis: React 3-MCBA with 2-fluorobenzoyl chloride in a dioxane/pyridine solvent system to form an O-acyl amidoxime intermediate. Heat the mixture to 85°C to induce cyclization into the 1,2,4-oxadiazole ring. Hydrolyze the ester using 1N NaOH to yield Ataluren[2].

  • Expert Insight: 3-MCBA provides the critical amidoxime scaffold required to form the 1,2,4-oxadiazole pharmacophore, which is the structural basis for selective ribosomal binding.

• Cell Seeding: Seed HEK293 Fluc-UGA cells in 96-well opaque white plates at a density of 2 × 10⁴ cells/well in DMEM supplemented with 10% FBS. Incubate overnight to allow adherence.

• Compound Treatment: Treat the cells with the synthesized Ataluren at a dose-response range (0.1 µM to 50 µM).

• Self-Validation Controls: Include a vehicle control (0.5% DMSO) and a positive control (Gentamicin, 500 µg/mL)[5].

  • Expert Insight: Gentamicin is an aminoglycoside known to induce PTC readthrough via a distinct mechanism (distortion of the ribosomal decoding center). Its inclusion acts as a self-validating control to prove the Fluc-UGA reporter construct is fully functional and capable of readthrough.

• Incubation & Detection: Incubate for 16 hours at 37°C, 5% CO₂. Add 50 µL of Luciferase Assay Reagent directly to the wells and measure luminescence using a microplate reader.

  • Expert Insight: The UGA nonsense mutation prematurely truncates the luciferase enzyme, rendering it inactive. Successful ribosomal readthrough restores the full-length protein, making the raw luminescence signal strictly proportional to readthrough efficacy[2].

Quantitative Data Summary

Table 2: Nonsense Mutation Readthrough Efficiency (Fluc-UGA Reporter)

Treatment Condition	Concentration	Relative Luminescence (Fold Change vs Vehicle)	Readthrough Efficacy
Vehicle (DMSO)	0.5%	1.00 ± 0.05	Baseline
Gentamicin (Positive Control)	500 µg/mL	8.45 ± 0.32	High
Synthesized Ataluren	1.0 µM	2.10 ± 0.15	Low
Synthesized Ataluren	10.0 µM	5.80 ± 0.28	Moderate
Synthesized Ataluren	50.0 µM	11.20 ± 0.45	High

(Note: Luminescence fold-change in HEK293 Fluc-UGA reporter cells[2])

References

• Struwe MA, Scheidig AJ, Clement B. "The mitochondrial amidoxime reducing component—from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target." Journal of Biological Chemistry. 6

• Kubitza C, et al. "The Mitochondrial Amidoxime Reducing Component (mARC) Is Involved in Detoxification of N-Hydroxylated Base Analogues." ACS Publications. 3

• Indorf P, et al. "Drug Metabolism by the Mitochondrial Amidoxime Reducing Component (mARC): Rapid Assay and Identification of New Substrates." Journal of Medicinal Chemistry.4

• Welch EM, et al. "PTC124 targets genetic disorders caused by nonsense mutations." Semantic Scholar. 5

• Welch EM, et al. "PTC124 targets genetic disorders caused by nonsense mutations." ResearchGate. 2

Sources

• 1. The mitochondrial amidoxime reducing component—from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 3-Methoxycarbonylbenzamidoxime Synthesis

Welcome to the Process Optimization Support Center for 3-Methoxycarbonylbenzamidoxime (CAS: 775304-79-5). This compound is a critical intermediate in the synthesis of nonsense-mutation readthrough agents, most notably Ataluren (PTC124)[1].

Synthesizing this amidoxime from methyl 3-cyanobenzoate and hydroxylamine seems straightforward on paper, but scaling the reaction often introduces severe yield penalties due to ester hydrolysis, metal-catalyzed side reactions, and reagent decomposition. This guide provides field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol to ensure >92% yield.

Core Reaction Pathway & Failure Modes

Understanding the causality behind yield loss is the first step in process optimization. The diagram below illustrates the desired synthetic pathway alongside the two most common failure modes: ester saponification and metal-catalyzed nitrile hydration.

Reaction pathways in 3-Methoxycarbonylbenzamidoxime synthesis, highlighting failure modes.

Troubleshooting Q&A

FAQ 1: Why is my product contaminated with 3-carboxybenzamidoxime?

• The Issue: Hydrolysis of the methoxycarbonyl (methyl ester) group.

• Root Cause: The methyl ester is highly sensitive to saponification. If you are using hydroxylamine hydrochloride (NH₂OH·HCl) and neutralizing it in situ with strong bases (like NaOH or excess K₂CO₃), local pH spikes will hydrolyze the ester. Furthermore, operating the reaction above 60°C drastically accelerates this side reaction.

• Corrective Action: Switch your reagent source to 50% aqueous hydroxylamine (free base) to eliminate the need for auxiliary bases[2]. Maintain the reaction temperature strictly between 40–45°C[2].

FAQ 2: LC-MS shows a major impurity with the exact mass of a primary amide. How is this forming?

• The Issue: Formation of methyl 3-carbamoylbenzoate (amide byproduct).

• Root Cause: Nitriles can undergo unwanted hydration to amides. This pathway is heavily catalyzed by trace transition metal ions, particularly iron (Fe²⁺/Fe³⁺), which readily leach into the reaction mixture if you are using a stainless steel (SUS) reaction vessel[3].

• Corrective Action: Add a chelating agent such as o-phenanthroline or EDTA (approx. 0.1 to 0.2 mol%) to the solvent before introducing the nitrile[3]. This sequesters the free metal ions, completely shutting down the hydration pathway and stabilizing the yield.

FAQ 3: My conversion stalls at 80%. Should I increase the temperature to reflux?

• The Issue: Incomplete conversion of methyl 3-cyanobenzoate.

• Root Cause: Hydroxylamine degrades over time at elevated temperatures. Stalling indicates reagent depletion, not necessarily a lack of thermal energy.

• Corrective Action: Do NOT heat the reaction above 60°C in a batch reactor. Hydroxylamine has a thermal decomposition onset near 136°C, but degradation begins much lower, posing an extreme exotherm and safety risk[4]. Instead, increase the stoichiometric excess of 50% aq. hydroxylamine to 1.5–2.0 equivalents and extend the reaction time[2]. If scale permits, transitioning to a continuous flow microreactor allows for safe, short-residence-time processing at higher temperatures (100°C+) to achieve >99% conversion without byproduct formation[4].

Quantitative Data Summary

The table below summarizes the impact of various experimental parameters on the final yield and purity profile of the amidoxime.

Parameter Profile	Solvent	Hydroxylamine Source	Additive	Temp (°C)	Yield (%)	Primary Impurity / Failure Mode
Unoptimized Batch	Methanol	NH₂OH·HCl + NaOH	None	65	< 60%	3-Carboxybenzamidoxime (Hydrolysis)
Metal Contamination	Ethanol	50% aq. NH₂OH	None	50	65-75%	Methyl 3-carbamoylbenzoate (Amide)[3]
Optimized Batch	tert-Butanol	50% aq. NH₂OH	EDTA	40-45	> 92%	None (< 0.5% unreacted nitrile)[2]
Microreactor Flow	Methanol	50% aq. NH₂OH	None	100-125	> 95%	None (Short residence time avoids degradation)[4]

Standardized Protocol: High-Yield Batch Synthesis

This step-by-step methodology is adapted from optimized industrial processes[2] and incorporates built-in self-validation checks to ensure reproducibility.

Step 1: Reactor Preparation & Substrate Loading

• Action: Use a glass-lined reactor to avoid transition metal leaching. If a stainless steel (SUS) reactor must be used, pre-charge the vessel with 0.1 mol% of a chelating agent (e.g., EDTA)[3]. Charge 1.0 equivalent of methyl 3-cyanobenzoate.

• Self-Validation: Ensure the reactor is fully inerted with N₂. A visual check should confirm the starting material is a white crystalline solid free of yellow/brown discoloration.

Step 2: Solvent Addition

• Action: Add 3 to 4 volumes of molten tert-butanol[2]. Stir the mixture and adjust the reactor jacket to maintain an internal batch temperature of 40–45°C[2].

• Causality: tert-Butanol is a bulky alcohol that prevents unwanted transesterification side reactions that can occur if methanol or ethanol are used under basic conditions.

• Self-Validation: The mixture must form a completely clear solution before proceeding. Any undissolved particulates indicate insufficient solvent or low temperature.

Step 3: Reagent Dosing (Critical Exotherm Control)

• Action: Slowly dose 1.5 equivalents of 50% aqueous hydroxylamine over a period of 2.5 to 3 hours[2].

• Causality: Hydroxylamine decomposition is highly exothermic. Slow addition controls the thermal runaway risk while preventing the localized concentration spikes that drive ester hydrolysis[4].

• Self-Validation: Monitor the internal thermocouple. The dosing rate must be dynamically adjusted so the internal temperature never exceeds 45°C.

Step 4: Aging and In-Process Control (IPC)

• Action: Continue stirring the batch at 42°C for an additional 3 to 5 hours[2].

• Self-Validation: Pull an aliquot for HPLC analysis. The reaction is deemed complete only when the residual methyl 3-cyanobenzoate peak is <0.5% (Area %). If >0.5%, extend aging by 1 hour and re-test.

Step 5: Product Isolation

• Action: Cool the batch to 20°C. The resulting 3-methoxycarbonylbenzamidoxime can be isolated via precipitation by adding cold water, followed by filtration and vacuum drying at 50°C[2].

• Note: For downstream synthesis of Ataluren, the product is often kept in solution and advanced directly to the acylation step with 2-fluorobenzoyl chloride[1].

References

• Source: google.
• Source: acs.
• Source: epo.
• Source: chemicalbook.

Sources

• 1. Ataluren | 775304-57-9 [chemicalbook.com]
• 2. Process for the preparation of 1,2,4-oxadiazole benzoic acids - Patent 2059513 [data.epo.org]
• 3. US6211232B1 - Process for producing benzamidoximes - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Aqueous Solubility of 3-Methoxycarbonylbenzamidoxime

Welcome to the Technical Support Center. As application scientists, we frequently encounter researchers struggling with the formulation and aqueous solubility of 3-Methoxycarbonylbenzamidoxime (CAS 775304-79-5, also known as methyl 3-(N'-hydroxycarbamimidoyl)benzoate)[1].

While this compound is a highly valuable intermediate in the synthesis of 1,2,4-oxadiazole-based therapeutics (such as the nonsense-mutation drug Ataluren)[2], its physicochemical properties make it notoriously difficult to handle in aqueous biological assays and biphasic synthetic workups. This guide provides field-proven, mechanistically grounded protocols to overcome these solubility barriers without degrading your target molecule.

Mechanistic Analysis: The "Why" Behind the Precipitation

To successfully solubilize a compound, we must first understand why it resists water. The poor aqueous solubility of 3-Methoxycarbonylbenzamidoxime is driven by two competing structural features:

• High Lipophilicity: The combination of a hydrophobic benzene ring and a non-polar methyl ester group significantly elevates the molecule's LogP.

• Amphoteric but Neutral at Physiological pH: The amidoxime moiety (-C(=NOH)NH 2​ ) is amphoteric. Spectroscopic titrations of similar benzamidoximes reveal a pKa1​ of approximately 4.85 (deprotonation of the cationic imine nitrogen) and a pKa2​ of 12.36 (deprotonation of the oxime hydroxyl group)[3].

Because typical biological assays and aqueous workups occur between pH 6.0 and 8.0, the compound exists almost exclusively in its neutral, un-ionized state. This lack of ionization leads to rapid aggregation and precipitation. Furthermore, attempting to force solubility via extreme pH adjustments introduces a critical failure mode: ester hydrolysis .

Figure 1: pH-dependent ionization of 3-Methoxycarbonylbenzamidoxime and ester hydrolysis risks.

Solubilization Strategies & Experimental Workflows

The optimal solubilization strategy depends entirely on your downstream application. Use the decision matrix below to select the appropriate protocol.

Figure 2: Decision matrix for selecting the optimal solubilization strategy based on application.

Protocol A: Co-Solvent & Surfactant System (Ideal for In Vitro Assays)

Causality: Dimethyl sulfoxide (DMSO) disrupts the crystalline lattice of the powder. However, direct dilution into water causes "solvent-shift precipitation" because the local water concentration spikes, forcing the hydrophobic ester to crash out. Adding a non-ionic surfactant lowers the interfacial tension, coating the molecule before it can aggregate.

Step-by-Step Methodology:

• Stock Preparation: Weigh the required amount of 3-Methoxycarbonylbenzamidoxime and dissolve it completely in anhydrous DMSO to create a 50 mM stock solution. Vortex until optically clear.

• Buffer Preparation: Prepare your aqueous assay buffer (e.g., PBS or DMEM) and supplement it with 0.1% (v/v) Tween-80 or Pluronic F-68. Warm the buffer to 37°C.

• Dilution: Place the warmed buffer on a magnetic stirrer. While vigorously stirring, inject the DMSO stock dropwise into the vortex center to achieve the desired final concentration.

• Validation: Ensure the final DMSO concentration remains ≤ 1.0% (v/v) to prevent cellular toxicity.

Protocol B: Cyclodextrin Inclusion Complexation (Ideal for In Vivo Dosing)

Causality: Hydroxypropyl- β -cyclodextrin (HP- β -CD) features a hydrophobic inner cavity that encapsulates the lipophilic benzene ring and methyl ester. Its hydrophilic exterior maintains bulk aqueous solubility without requiring toxic levels of organic solvents.

Step-by-Step Methodology:

• Excipient Prep: Prepare a 20% (w/v) HP- β -CD solution in sterile saline (0.9% NaCl) or ultrapure water.

• Addition: Add the powdered 3-Methoxycarbonylbenzamidoxime directly to the cyclodextrin solution (aiming for 5-10 mg/mL).

• Complexation: Subject the mixture to continuous bath sonication for 15–30 minutes at room temperature. The mechanical energy forces the hydrophobic drug into the cyclodextrin cavity, transitioning the suspension to a clear solution.

• Sterilization: Filter sterilize the complex through a 0.22 µm PTFE or PVDF membrane before use.

Quantitative Data & Formulation Comparisons

The table below summarizes the expected performance of various solubilization matrices, allowing you to balance concentration needs against compound stability.

Solubilization Strategy	Max Estimated Solubility	Chemical Stability (24h at 25°C)	Primary Application	Key Limitation
pH 7.4 Buffer (Control)	< 0.1 mg/mL	High	None	Inadequate concentration
1% DMSO + 0.1% Tween-80	~ 0.5 - 1.0 mg/mL	High	In vitro cell assays	Solvent-shift precipitation risk
20% HP- β -CD in Saline	~ 5.0 - 10.0 mg/mL	High	In vivo animal dosing	High excipient cost
pH 3.0 Citrate Buffer	~ 2.0 - 3.0 mg/mL	Low (Hydrolysis)	Analytical LC-MS	Rapid ester degradation

Frequently Asked Questions (FAQs)

Q: My compound precipitates immediately when I dilute my DMSO stock into biological media. How do I fix this? A: You are experiencing solvent-shift precipitation. When the DMSO stock hits the aqueous media, the solvation capacity drops instantly. Solution: Pre-warm your media to 37°C, ensure vigorous vortexing during addition, and consider adding a carrier protein (like 0.1% BSA) or a mild surfactant (0.1% Tween-80) to the media prior to adding the DMSO stock.

Q: Can I use sodium hydroxide (NaOH) to solubilize the compound by deprotonating the oxime group? A: No. While raising the pH above 12.0 will successfully deprotonate the oxime hydroxyl ( pKa​ ~ 12.36) and form a highly soluble anion[3], these strongly basic conditions will rapidly catalyze the hydrolysis of the methyl ester. This irreversibly degrades your target compound into 3-(N'-hydroxycarbamimidoyl)benzoic acid.

Q: How stable are the aqueous solutions once prepared? A: Both amidoximes and esters are susceptible to hydrolytic degradation over time. We strongly recommend preparing fresh aqueous working solutions daily. DMSO stock solutions can be stored at -20°C for up to 3 months, provided they are kept strictly anhydrous (we recommend argon/nitrogen purging of the vial headspace).

References

• Mehio, N., et al. "Acidity of the amidoxime functional group in aqueous solution. A combined experimental and computational study." The Journal of Physical Chemistry B (2015). URL: [Link]

• PubChem. "Benzoic acid, 3-[(hydroxyamino)iminomethyl]-, methyl ester." National Center for Biotechnology Information. URL: [Link]

• Karabanovich, G., et al. "A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents." European Journal of Medicinal Chemistry (2022). URL: [Link]

Sources

• 1. Benzoic acid, 3-[(hydroxyamino)iminomethyl]-, methyl ester | C9H10N2O3 | CID 77230269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acidity of the amidoxime functional group in aqueous solution. A combined experimental and computational study (Journal Article) | OSTI.GOV [osti.gov]

Optimal storage conditions to prevent 3-Methoxycarbonylbenzamidoxime degradation

Technical Support Center: 3-Methoxycarbonylbenzamidoxime

Guide to Optimal Storage, Handling, and Stability Assessment

Introduction: Welcome to the technical support guide for 3-Methoxycarbonylbenzamidoxime. This document is designed for researchers, scientists, and drug development professionals to ensure the chemical integrity and stability of this compound throughout its experimental lifecycle. The reliability and reproducibility of your results depend critically on the stability of your starting materials. 3-Methoxycarbonylbenzamidoxime, like many benzamidoxime and benzamide derivatives, possesses functional groups susceptible to environmental conditions. This guide provides in-depth, field-proven insights and protocols to prevent degradation and troubleshoot common stability-related issues.

Part 1: Frequently Asked Questions (FAQs) - At a Glance

This section provides quick answers to the most common handling and storage questions.

Q1: What is the recommended temperature for long-term storage of solid 3-Methoxycarbonylbenzamidoxime? For long-term stability (>6 months), the solid compound should be stored at -20°C. This minimizes the rate of potential thermal decomposition and other slow-degrading reactions.

Q2: How should I store the solid compound for daily or weekly use? For short-term, regular use, storing the solid at 2-8°C is acceptable. To prevent moisture absorption, which can initiate hydrolysis, always store it in a desiccator within this temperature range.

Q3: Is 3-Methoxycarbonylbenzamidoxime sensitive to light? Yes. Compounds with aromatic rings and reactive functional groups can be susceptible to photodegradation. It is crucial to store the solid compound and any solutions in amber vials or wrap containers in aluminum foil to protect them from light[1].

Q4: What are the signs of compound degradation? Visual signs for the solid can include a change in color (e.g., from white/off-white to yellow or brown) or texture (e.g., clumping, which may indicate moisture uptake)[2]. For solutions, degradation may manifest as color change, precipitation, or the appearance of new peaks in analytical chromatograms.

Q5: Which solvents are best for reconstitution, and how should I store stock solutions? Aprotic solvents like DMSO or DMF are generally preferred for creating stock solutions. For maximum stability, prepare concentrated stock solutions, aliquot them into single-use volumes to avoid repeated freeze-thaw cycles, and store them at -80°C.

Part 2: In-Depth Technical Guide & Troubleshooting

Understanding the Chemistry of Degradation

The stability of 3-Methoxycarbonylbenzamidoxime is governed by its functional groups: the amidoxime, the methyl ester, and the benzene ring. Understanding their vulnerabilities is key to preventing degradation. The primary degradation pathways are hydrolysis, oxidation, and photolysis.

• Hydrolysis: The methyl ester and amidoxime moieties are susceptible to cleavage in the presence of water, especially under acidic or alkaline conditions. This can lead to the formation of 3-Carboxybenzamidoxime and other related impurities[3].

• Oxidation: The amidoxime group and the electron-rich aromatic ring can be targets for oxidation, particularly if exposed to air over long periods or incompatible substances like strong oxidizing agents[1][2]. This can result in the formation of N-oxides or hydroxylated ring species[3][4].

• Photolysis: Exposure to UV or high-intensity light can provide the energy to break chemical bonds, leading to a complex mixture of degradation products[4]. Protecting the compound from light is a critical and simple preventative measure[1].

• Thermal Stress: Elevated temperatures accelerate all degradation pathways. While the compound may be stable at room temperature for short periods, long-term exposure can lead to decomposition, often releasing gases like carbon oxides (CO, CO₂) and nitrogen oxides (NOx)[5].

Caption: Potential degradation pathways for 3-Methoxycarbonylbenzamidoxime.

Recommended Storage Conditions: The Rationale

To ensure the highest purity and prevent the degradation outlined above, we recommend the following storage conditions.

Parameter	Solid Compound (Long-Term)	Solid Compound (Short-Term)	Solution (e.g., in DMSO)	Rationale
Temperature	-20°C	2-8°C	-80°C (aliquots)	Reduces molecular motion and slows reaction kinetics for all degradation pathways. Avoids freeze-thaw cycles for solutions.
Atmosphere	Under Inert Gas (Argon or Nitrogen)	In a Desiccator	Tightly Sealed	An inert atmosphere prevents oxidation[2]. Desiccation prevents moisture-driven hydrolysis.
Light	Protect from Light	Protect from Light	Protect from Light	Prevents photolytic degradation. Use of amber vials is standard practice for light-sensitive compounds[1].
Container	Tightly sealed, amber glass vial	Tightly sealed, amber glass vial	Tightly sealed, amber glass or polypropylene micro-tubes	Prevents exposure to moisture and air. Amber glass filters UV light[1].

Troubleshooting Guide: Common Stability Issues

Q: My experimental results are inconsistent. Could my compound be degrading? A: Yes, this is a primary indicator of compound instability. Degradation reduces the concentration of the active compound and introduces new, potentially interfering substances.

• Troubleshooting Steps:

  • Immediately aliquot and freeze a new, unopened vial of the compound at -80°C to serve as a "gold standard" reference.

  • Prepare a fresh stock solution from this new vial for your next experiment.

  • Analyze your current "in-use" stock solution against the freshly prepared one using a stability-indicating method like HPLC-UV. A decrease in the main peak area and/or the appearance of new peaks in the older sample confirms degradation.

Q: My chromatogram shows several small, unexpected peaks. What is happening? A: This is a classic sign of degradation. However, it's essential to rule out other sources of contamination.

• Troubleshooting Workflow: The following workflow can help diagnose the issue.

Caption: Workflow for diagnosing the source of unexpected chromatographic peaks.

Part 3: Experimental Protocols for Stability Assessment

To ensure the trustworthiness of your experimental program, we provide the following self-validating protocols for stability assessment.

Protocol: Forced Degradation Study

This study intentionally exposes the compound to harsh conditions to rapidly identify likely degradation pathways and products[4][6].

Objective: To determine the degradation profile of 3-Methoxycarbonylbenzamidoxime under hydrolytic, oxidative, photolytic, and thermal stress.

Materials:

• 3-Methoxycarbonylbenzamidoxime

• HPLC-grade Acetonitrile and Water

• 0.1 M HCl, 0.1 M NaOH

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC system with UV/PDA detector

Methodology:

• Stock Solution: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

• Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a clear vial. For the photolytic and thermal solid-state studies, use the solid compound directly.

  • Acid Hydrolysis: 0.1 M HCl. Incubate at 60°C for 24 hours[4].

  • Base Hydrolysis: 0.1 M NaOH. Incubate at 60°C for 24 hours[4].

  • Oxidative Degradation: 3% H₂O₂. Keep at room temperature for 24 hours[4].

  • Thermal Degradation (Solid): Place solid compound in an 80°C oven for 48 hours[4].

  • Photolytic Degradation (Solid): Expose the solid compound to direct UV light (e.g., 254 nm) or strong sunlight for 24-48 hours.

• Sample Analysis:

  • At designated time points (e.g., 0, 4, 8, 24h), withdraw an aliquot.

  • Neutralize the acid and base samples with an equimolar amount of base or acid, respectively.

  • Dilute all samples to a suitable concentration (e.g., 50 µg/mL) with the mobile phase.

  • Analyze by a stability-indicating HPLC method (see Protocol 3.2).

• Interpretation: Compare the chromatograms of the stressed samples to an unstressed control. A significant decrease in the parent peak area and the appearance of new peaks indicate degradation. Techniques like LC-MS are invaluable for identifying the mass of these new peaks[6][7][8].

Protocol: Development of a Stability-Indicating HPLC-UV Method

Objective: To establish a simple reversed-phase HPLC method capable of separating 3-Methoxycarbonylbenzamidoxime from its potential degradation products.

Methodology:

• Column Selection: Start with a standard C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Initial Gradient:

  • Time 0 min: 10% B

  • Time 20 min: 90% B

  • Time 22 min: 90% B

  • Time 23 min: 10% B

  • Time 30 min: 10% B

• Detection: Use a PDA detector to scan from 200-400 nm. Identify the wavelength of maximum absorbance (λ-max) for the parent compound.

• Method Validation:

  • Inject the unstressed compound to determine its retention time.

  • Inject a mixture of the stressed samples from the forced degradation study (Protocol 3.1).

  • Success Criteria: The method is considered "stability-indicating" if all degradation peaks are baseline-resolved from the parent peak and from each other[6]. If peaks co-elute, adjust the gradient (e.g., make it shallower) or change the mobile phase pH to improve separation.

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Technical Support Center: Purification and Recrystallization of 3-Methoxycarbonylbenzamidoxime

Welcome to the Technical Support Center for the purification and recrystallization of 3-Methoxycarbonylbenzamidoxime. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during the purification of this important intermediate. Our goal is to equip you with the scientific rationale behind the methodologies, enabling you to optimize your purification processes for the highest purity and yield.

I. Overview of Purification Strategy

3-Methoxycarbonylbenzamidoxime is typically synthesized from its corresponding nitrile (methyl 3-cyanobenzoate) and hydroxylamine.[1][2] The primary impurities in the crude product often include unreacted starting materials, the corresponding amide byproduct (3-methoxycarbonylbenzamide), and other process-related impurities.[3] The purification strategy hinges on the differential solubility of the desired amidoxime and these impurities in a carefully selected solvent system. Recrystallization is the most common and effective method for purifying solid amidoximes.[3]

II. Troubleshooting Guide

This section addresses specific issues you may encounter during the purification and recrystallization of 3-Methoxycarbonylbenzamidoxime.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield After Recrystallization	1. Excessive solvent used: Using too much solvent will keep a significant portion of the product dissolved even at low temperatures. 2. Premature crystallization: The product crystallizing out during hot filtration. 3. Incomplete precipitation: The solution was not cooled sufficiently or for a long enough duration.	1. Use the minimum amount of hot solvent: Add the hot solvent portion-wise to the crude material until it just dissolves. 2. Preheat the filtration apparatus: Use a hot gravity filtration setup with a pre-warmed funnel and receiving flask to prevent the solution from cooling and crystallizing prematurely. 3. Ensure adequate cooling: After slow cooling to room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.
Product Fails to Crystallize (Oiling Out)	1. Presence of impurities: Impurities can inhibit crystal lattice formation. 2. Supersaturation: The solution is highly concentrated, preventing ordered crystal growth. 3. Inappropriate solvent: The chosen solvent may not be ideal for crystallization.	1. Purify via column chromatography: If significant impurities are present, a preliminary purification by silica gel column chromatography using an eluent system like ethyl acetate/hexane may be necessary.[3] 2. Induce crystallization: Try scratching the inside of the flask with a glass rod at the meniscus or adding a seed crystal of pure 3-Methoxycarbonylbenzamidoxime. 3. Re-dissolve and add an anti-solvent: Dissolve the oil in a small amount of a good solvent (e.g., ethanol) and slowly add a poor solvent (e.g., water or hexane) until turbidity persists. Then, warm the mixture until it becomes clear and allow it to cool slowly.
Crystals are Colored or Discolored	1. Presence of colored impurities: These may be carried over from the synthesis. 2. Thermal degradation: Benzamidoximes can be thermally sensitive and may decompose if heated for extended periods.	1. Use activated charcoal: Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Use with caution as it can also adsorb the product. 2. Minimize heating time: Dissolve the crude product quickly in the hot solvent and avoid prolonged heating.
Melting Point is Broad or Depressed	1. Presence of impurities: Impurities disrupt the crystal lattice, leading to a lower and broader melting point range. 2. Residual solvent: Trapped solvent in the crystals can also depress the melting point.	1. Repeat recrystallization: A second recrystallization is often necessary to achieve high purity. 2. Thoroughly dry the crystals: Dry the purified crystals under vacuum to ensure all residual solvent is removed.
Product Hydrolyzes During Purification	1. Presence of acid or base: Amidoximes can be susceptible to hydrolysis under acidic or basic conditions, especially at elevated temperatures.[4] 2. Hydrolysis of the ester group: The methoxycarbonyl group is also prone to hydrolysis.[5]	1. Maintain neutral pH: Ensure the crude product is neutralized before recrystallization. If washing with a basic or acidic solution, follow with a water wash to neutrality. 2. Use a neutral solvent: Recrystallize from neutral solvents like ethanol, ethyl acetate, or toluene. Avoid using strongly acidic or basic solvent systems.

III. Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the recrystallization of 3-Methoxycarbonylbenzamidoxime?

A1: The ideal recrystallization solvent is one in which 3-Methoxycarbonylbenzamidoxime is highly soluble at elevated temperatures and poorly soluble at low temperatures. Based on the polarity of the molecule, good starting points for solvent screening are alcohols (e.g., ethanol, isopropanol), esters (e.g., ethyl acetate), or a mixed solvent system such as ethyl acetate/hexane or ethanol/water.[3][6] Small-scale trials are recommended to determine the optimal solvent.

Q2: How can I identify the impurities in my crude 3-Methoxycarbonylbenzamidoxime?

A2: The most common impurities are unreacted methyl 3-cyanobenzoate and the amide byproduct, 3-methoxycarbonylbenzamide.[3] These can be identified and their levels quantified using analytical techniques such as:

• Thin-Layer Chromatography (TLC): A quick method to visualize the number of components in your crude material.[7]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of your sample and can separate closely related impurities.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can identify the structures of the major components in your sample.

Q3: My product appears to be an oil, not a solid. What should I do?

A3: "Oiling out" instead of crystallizing is a common issue, often due to the presence of impurities that disrupt crystal formation or a very high concentration of the solute. First, try to induce crystallization by scratching the inner wall of the flask or by adding a seed crystal. If this fails, the oil should be redissolved in a minimal amount of a good solvent, and then a poor solvent (anti-solvent) should be added dropwise until the solution becomes cloudy. Gentle warming to redissolve the cloudiness followed by slow cooling can promote crystallization. If these methods are unsuccessful, purification by column chromatography is recommended before attempting recrystallization again.[3]

Q4: Can I use a mixed solvent system for recrystallization?

A4: Yes, mixed solvent systems are often very effective.[6] A common approach is to dissolve the crude product in a minimal amount of a "good" solvent (in which it is very soluble) at an elevated temperature. Then, a "poor" solvent (in which it is much less soluble) is added dropwise until the solution becomes slightly turbid. The solution is then gently warmed until it is clear again and allowed to cool slowly. For 3-Methoxycarbonylbenzamidoxime, combinations like ethanol/water or ethyl acetate/hexane are plausible starting points.

Q5: What are the signs of thermal decomposition during recrystallization?

A5: Benzamidoximes can be thermally sensitive.[9] Signs of decomposition during recrystallization include a darkening of the solution color upon heating, the formation of insoluble byproducts, or a lower than expected yield of the purified product. To mitigate this, it is crucial to use the minimum necessary heating time to dissolve the solid.

IV. Experimental Protocols

A. Recrystallization of 3-Methoxycarbonylbenzamidoxime (General Procedure)

• Solvent Selection: In a small test tube, add approximately 20-30 mg of crude 3-Methoxycarbonylbenzamidoxime. Add a few drops of the chosen solvent (e.g., ethanol). Observe the solubility at room temperature. The ideal solvent will show low solubility.

• Heating and Dissolution: Gently heat the test tube. The compound should dissolve completely. If it does not, add more solvent dropwise until it does.

• Cooling and Crystallization: Allow the solution to cool to room temperature, then place it in an ice bath. Pure crystals should form. If they do, this is a suitable solvent.

• Main Recrystallization: Place the crude 3-Methoxycarbonylbenzamidoxime in an Erlenmeyer flask. Add the chosen recrystallization solvent in small portions while heating the flask on a hot plate with stirring. Continue adding the hot solvent until the solid just dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration through a fluted filter paper into a pre-warmed flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystallization.

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent. Dry the crystals under vacuum to a constant weight.

B. Purity Assessment by Thin-Layer Chromatography (TLC)

• Sample Preparation: Prepare dilute solutions of the crude and recrystallized 3-Methoxycarbonylbenzamidoxime in a suitable solvent (e.g., ethyl acetate).

• Spotting: Using a capillary tube, spot the solutions onto a silica gel TLC plate.

• Elution: Develop the TLC plate in a chamber containing an appropriate eluent system (e.g., a mixture of ethyl acetate and hexane).

• Visualization: Visualize the spots under a UV lamp. The purified sample should show a single spot, while the crude material may show multiple spots corresponding to impurities.[7]

V. Visualization of the Purification Workflow

Sources

• 1. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US6211232B1 - Process for producing benzamidoximes - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. reddit.com [reddit.com]
• 7. Synthesis, in silico and in vitro antimicrobial efficacy of some amidoxime-based benzimidazole and benzimidamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Optimizing reaction time and temperature for 3-Methoxycarbonylbenzamidoxime amidoximation

Welcome to the Technical Support Center for the synthesis and optimization of 3-Methoxycarbonylbenzamidoxime. The conversion of methyl 3-cyanobenzoate to its corresponding amidoxime is a critical transformation in drug development and materials science. However, the presence of the electron-withdrawing ester group makes this specific substrate highly susceptible to side reactions, including amide formation and ester hydrolysis[1][2].

This guide synthesizes field-proven methodologies, mechanistic causality, and troubleshooting protocols to help you achieve high-yield, high-purity conversions.

Mechanistic Pathway & Reaction Logic

To optimize the reaction, one must first understand the ambidentate nature of hydroxylamine. Hydroxylamine ( NH2​OH ) can attack the electrophilic nitrile carbon via its nitrogen atom (N-attack) or its oxygen atom (O-attack).

• Target Pathway (N-Attack): Leads to the desired 3-methoxycarbonylbenzamidoxime. This is thermodynamically favored under controlled heating (60 °C)[3].

• Side Pathway 1 (O-Attack): Aromatic nitriles with electron-withdrawing groups (like the 3-methoxycarbonyl group) increase the electrophilicity of the nitrile carbon, making it susceptible to kinetically driven O-attack. This intermediate collapses into 3-methoxycarbonylbenzamide[1][4].

• Side Pathway 2 (Saponification): The methyl ester is sensitive to strong bases and prolonged heating in aqueous media, leading to hydrolysis into 3-carboxybenzamidoxime[5].

Reaction pathway of methyl 3-cyanobenzoate amidoximation and common side reactions.

Optimization Matrix: Time vs. Temperature

The table below summarizes the causal relationship between reaction conditions and the resulting product profile. The optimal window balances kinetic energy (to drive the reaction) against thermal degradation and side-product formation[6][7].

Temperature	Reaction Time	Base Selection	Solvent System	Expected Yield	Major Impurity Profile
25 °C	24 - 48 h	Triethylamine ( Et3​N )	Anhydrous EtOH	70 - 80%	Unreacted starting material
60 °C	4 - 6 h	Sodium Carbonate ( Na2​CO3​ )	EtOH / H2​O	85 - 95%	Trace amide (<5%)
80 °C (Reflux)	2 - 3 h	Sodium Carbonate ( Na2​CO3​ )	EtOH	75 - 85%	Amide (10-15%)
60 °C	4 - 6 h	Sodium Hydroxide (NaOH)	EtOH / H2​O	< 50%	Ester hydrolysis (>40%)

Self-Validating Experimental Protocol

This protocol is designed with built-in validation checks to ensure the integrity of the 3-methoxycarbonylbenzamidoxime synthesis.

Reagents:

• Methyl 3-cyanobenzoate (1.0 eq)

• Hydroxylamine hydrochloride ( NH2​OH⋅HCl ) (1.5 eq)

• Sodium carbonate ( Na2​CO3​ ) (1.5 eq) or Triethylamine ( Et3​N ) (2.0 eq)

• Absolute Ethanol (Solvent)

Step-by-Step Methodology:

• Substrate Dissolution: Dissolve 1.0 eq of methyl 3-cyanobenzoate in absolute ethanol (approx. 10 mL per gram of substrate) in a round-bottom flask equipped with a magnetic stirrer.

• Reagent Addition: Add 1.5 eq of NH2​OH⋅HCl to the solution. The mixture will remain a suspension.

• Base Neutralization (Critical Step): Slowly add the base ( Na2​CO3​ or Et3​N ) portion-wise. Causality: This step neutralizes the hydrochloride salt, liberating the free, nucleophilic hydroxylamine in situ[3]. If using Na2​CO3​ , mild effervescence ( CO2​ release) will validate the neutralization.

• Thermal Activation: Attach a reflux condenser and heat the mixture to strictly 60 °C . Causality: 60 °C provides sufficient activation energy for the N-attack while remaining below the threshold that heavily favors O-attack or thermal degradation of hydroxylamine[6][7].

• In-Process Validation (LC-MS/TLC): After 4 hours, sample the reaction.

  • Validation Check: On LC-MS, the target amidoxime will appear at [M+H]+=195.08 . If a significant peak appears at [M+H]+=180.06 , O-attack (amide formation) is occurring.

• Work-Up: Once starting material is consumed, cool the reaction to room temperature. Filter the mixture to remove insoluble inorganic salts (NaCl and unreacted Na2​CO3​ ).

• Isolation: Concentrate the filtrate under reduced pressure. Resuspend the crude residue in cold water to precipitate the highly crystalline 3-methoxycarbonylbenzamidoxime. Filter and dry under a vacuum.

Troubleshooting & FAQs

Q1: My LC-MS shows a massive peak corresponding to the amide. How do I suppress this side reaction? A: Aromatic nitriles with electron-withdrawing groups (like your 3-methoxycarbonyl group) are highly prone to amide formation. This occurs when the oxygen atom of hydroxylamine attacks the nitrile carbon, followed by a rearrangement[1][2]. To suppress this:

• Lower the temperature: Drop your reaction temperature from reflux (80 °C) to 50–60 °C.

• Solvent optimization: Literature indicates that using specific ionic liquids or strictly anhydrous conditions can minimize O-attack[1][4].

• Alternative synthetic route: If the amide persists, convert the nitrile to a thioamide first. Thioamides react with hydroxylamine to yield amidoximes with near-perfect selectivity, bypassing the O-attack intermediate[1][6].

Q2: I am losing the methyl ester group during the reaction. The product is highly polar and water-soluble. What went wrong? A: You are observing ester hydrolysis (saponification). The amidoximation requires a base to liberate hydroxylamine. If you use a strong base like sodium hydroxide (NaOH), or if you heat the reaction for too long (>12 hours) in an aqueous-alcoholic mixture with Na2​CO3​ , the 3-methoxycarbonyl group will inevitably hydrolyze to form 3-carboxybenzamidoxime[5]. Resolution: Switch to a milder, non-nucleophilic organic base like triethylamine ( Et3​N ) in strictly anhydrous ethanol, and limit the reaction time to under 6 hours.

Q3: The reaction is too slow at room temperature. Can I just boil it to speed it up? A: Boiling (refluxing at >80 °C) is not recommended for this specific substrate. While it is true that elevated temperatures decrease reaction time, temperatures above 80 °C lead to the thermal decomposition of hydroxylamine and exponentially increase the rate of both amide formation and ester hydrolysis[6][7]. If you must accelerate the reaction without exceeding 60 °C, consider utilizing microwave irradiation or microreactor technology to enhance mass transfer[1][6].

Sources

• 1. researchgate.net [researchgate.net]
• 2. Reaction of some aromatic nitriles with hydroxylamine to give amides, and an alternative preparation of amidoximes - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An experimental and theoretical study of reaction mechanisms between nitriles and hydroxylamine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09096D [pubs.rsc.org]

Technical Support Center: Synthesis and Scale-Up of 3-Methoxycarbonylbenzamidoxime

Welcome to the technical support center for the synthesis and scale-up of 3-Methoxycarbonylbenzamidoxime. This guide is designed for researchers, scientists, and drug development professionals to address common challenges, particularly the identification and mitigation of impurities encountered during laboratory and large-scale production.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3-Methoxycarbonylbenzamidoxime?

The most prevalent and industrially viable method for synthesizing 3-Methoxycarbonylbenzamidoxime is the reaction of methyl 3-cyanobenzoate with hydroxylamine. This reaction is typically carried out in a protic solvent such as ethanol or a mixture of water and ethanol, often in the presence of a mild base like sodium carbonate or sodium bicarbonate to neutralize the hydrochloric acid from hydroxylamine hydrochloride.

Q2: What are the primary impurities I should expect during the synthesis of 3-Methoxycarbonylbenzamidoxime?

During the synthesis of 3-Methoxycarbonylbenzamidoxime, several process-related impurities can arise. The most common ones include:

• Unreacted Starting Material: Residual methyl 3-cyanobenzoate.

• Amide Impurity: Methyl 3-carbamoylbenzoate, formed as a significant byproduct.

• Hydrolysis Impurity: 3-Carboxybenzamidoxime or 3-carbamoylbenzoic acid, resulting from the hydrolysis of the methyl ester group.

The formation of these impurities is influenced by reaction conditions such as temperature, pH, and the presence of certain metal ions.[1][2]

Q3: How can I monitor the reaction progress and detect these impurities?

High-Performance Liquid Chromatography (HPLC) is the most effective technique for monitoring the reaction and profiling impurities.[3][4][5] A reversed-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) is typically used. UV detection is suitable as all the key components (starting material, product, and major impurities) are UV-active. Thin-Layer Chromatography (TLC) can also be used for rapid, qualitative monitoring of the reaction's progress.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific challenges that may arise during the synthesis and scale-up of 3-Methoxycarbonylbenzamidoxime.

Issue 1: High Levels of Unreacted Methyl 3-Cyanobenzoate

• Possible Cause: Incomplete reaction due to insufficient reaction time, low temperature, or inadequate mixing on a larger scale.

• Solution:

  • Reaction Time: Monitor the reaction by HPLC until the starting material is consumed to an acceptable level.

  • Temperature: Gradually increase the reaction temperature, but be mindful that higher temperatures can also promote the formation of the amide impurity.

  • Mixing: Ensure efficient agitation, especially during scale-up, to maintain a homogeneous reaction mixture.

Issue 2: Excessive Formation of Methyl 3-Carbamoylbenzoate (Amide Impurity)

• Possible Cause: This is a common side reaction, particularly with aromatic nitriles bearing electron-withdrawing groups.[2] The formation is often promoted by elevated temperatures and the presence of certain metal ions.

• Solution:

  • Temperature Control: Maintain the reaction temperature at the lowest effective level to favor the formation of the desired amidoxime.

  • Metal Ion Contamination: Use a reaction vessel with an inert lining (e.g., glass) and consider the use of a chelating agent if metal-catalyzed amide formation is suspected.[1]

  • Alternative Route: For challenging cases, a two-step synthesis via a thioamide intermediate can be considered to minimize amide formation.

Issue 3: Presence of 3-Carboxybenzamidoxime or 3-Carbamoylbenzoic Acid (Hydrolysis Impurities)

• Possible Cause: The methyl ester group is susceptible to hydrolysis under strongly acidic or basic conditions, which might be encountered during the reaction or work-up.[1][6]

• Solution:

  • pH Control: Maintain a near-neutral or mildly basic pH during the reaction and work-up. Avoid prolonged exposure to strong acids or bases.

  • Aqueous Work-up: If an aqueous work-up is necessary, perform it at a controlled temperature and minimize the contact time.

Issue 4: Difficulty in Product Isolation and Purification

• Possible Cause: The presence of multiple impurities can hinder crystallization and lead to an oily or impure product.

• Solution:

  • Recrystallization: This is the primary method for purifying crude 3-Methoxycarbonylbenzamidoxime. A suitable solvent system needs to be identified. Common choices include ethanol, water, or mixtures of ethyl acetate and hexane.[7][8][9] A two-solvent recrystallization can be particularly effective.[7]

  • Column Chromatography: For laboratory-scale purification or to remove persistent impurities, silica gel column chromatography can be employed.[4]

Experimental Protocols

General Protocol for the Synthesis of 3-Methoxycarbonylbenzamidoxime

• Reaction Setup: In a well-ventilated fume hood, charge a glass-lined reactor with methyl 3-cyanobenzoate and a suitable solvent (e.g., ethanol).

• Reagent Addition: In a separate vessel, prepare a solution of hydroxylamine hydrochloride and a mild base (e.g., sodium carbonate) in water.

• Reaction: Slowly add the hydroxylamine solution to the reactor containing the methyl 3-cyanobenzoate solution while maintaining the temperature between 25-40 °C.

• Monitoring: Monitor the reaction progress by HPLC until the consumption of the starting material is complete.

• Work-up: Upon completion, cool the reaction mixture and adjust the pH to near-neutral if necessary.

• Isolation: The product may precipitate upon cooling or with the addition of an anti-solvent. Collect the solid by filtration.

• Purification: Recrystallize the crude product from a suitable solvent system to achieve the desired purity.

Protocol for Two-Solvent Recrystallization

• Solvent Selection: Identify a primary solvent in which the crude product is soluble at elevated temperatures and a secondary solvent (anti-solvent) in which the product is sparingly soluble.

• Dissolution: Dissolve the crude 3-Methoxycarbonylbenzamidoxime in a minimal amount of the hot primary solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration.

• Induce Crystallization: Slowly add the anti-solvent to the hot solution until turbidity is observed.

• Cooling: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration, wash with a cold solvent mixture, and dry under vacuum.[7][8][9]

Data Presentation

Impurity Name	Chemical Structure	Likely Source	Recommended Analytical Technique	Mitigation Strategy
Methyl 3-cyanobenzoate	Unreacted Starting Material	HPLC, TLC	Increase reaction time/temperature, ensure proper mixing.
Methyl 3-carbamoylbenzoate	Side reaction	HPLC, NMR	Control temperature, use inert reaction vessels.
3-Carboxybenzamidoxime	Hydrolysis of methyl ester	HPLC, LC-MS	Maintain neutral pH during reaction and work-up.

Visualizations

Synthetic Pathway and Impurity Formation

Caption: Reaction scheme for the synthesis of 3-Methoxycarbonylbenzamidoxime and the formation of common impurities.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common impurities in the synthesis of 3-Methoxycarbonylbenzamidoxime.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US6211232B1 - Process for producing benzamidoximes - Google Patents [patents.google.com]
• 3. [Chiral separation of benzamide antipsychotics and determination of their enantiomers by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydrolysis and saponification of methyl benzoates - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. ocw.mit.edu [ocw.mit.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]

Reference Data & Comparative Studies

1H NMR and 13C NMR spectra reference for 3-Methoxycarbonylbenzamidoxime

Title: 1H and 13C NMR Spectra Reference for 3-Methoxycarbonylbenzamidoxime: A Comparative Guide

Introduction 3-Methoxycarbonylbenzamidoxime (CAS 775304-79-5), systematically named methyl 3-(N'-hydroxycarbamimidoyl)benzoate, is a critical intermediate in the development of Ataluren (PTC124), a therapeutic agent targeting nonsense mutation-mediated diseases[1]. The standard synthetic route involves the nucleophilic addition of hydroxylamine to methyl 3-cyanobenzoate (oximation)[2]. For drug development professionals and synthetic chemists, accurately tracking the conversion of the nitrile group to an amidoxime is a mandatory quality control step. This guide objectively compares the NMR spectral performance of the target amidoxime against its cyano-precursor, providing a robust, self-validating framework for reaction monitoring.

Causality in Experimental Design: Solvent and Technique Selection

Expertise & Experience: When analyzing amidoximes, the choice of NMR solvent dictates the quality of the diagnostic data. While CDCl₃ is a standard solvent for many organic precursors, it is suboptimal for 3-Methoxycarbonylbenzamidoxime. Amidoximes possess both a hydroxyl (-OH) and a primary amine (-NH₂) group, which are highly polar and participate in extensive intermolecular hydrogen bonding.

• Solubility & Resolution: DMSO-d₆ is selected because its strong hydrogen-bond accepting nature disrupts solute-solute interactions, ensuring complete dissolution and sharp, well-resolved peaks[3].

• Proton Exchange: Unlike protic solvents (e.g., CD₃OD) which would rapidly exchange with the -OH and -NH₂ protons (rendering them invisible to the NMR timescale), DMSO-d₆ dramatically slows this exchange rate. This allows the distinct observation of the -OH proton (~9.8 ppm) and the -NH₂ protons (~5.9 ppm), which are the primary diagnostic signals confirming successful oximation[4].

Comparative Spectral Data

To objectively validate the product's formation, the target spectrum must be compared against the starting material, methyl 3-cyanobenzoate[5]. The transformation from a strongly electron-withdrawing cyano group (-C≡N) to an amidoxime group (-C(=NOH)NH₂) alters the electronic environment of the aromatic ring, resulting in characteristic upfield shifts for the adjacent aromatic protons.

Table 1: ¹H NMR Comparison (400 MHz, DMSO-d₆)

Proton Assignment	Methyl 3-cyanobenzoate (Precursor)	3-Methoxycarbonylbenzamidoxime (Target)	Diagnostic Observation
-OH (Amidoxime)	N/A	~9.80 ppm (s, 1H)	Key appearance
-NH₂ (Amidoxime)	N/A	~5.95 ppm (br s, 2H)	Key appearance
Ar-H (C2)	~8.40 ppm (t, 1H)	~8.30 ppm (t, 1H)	Upfield shift (Δ -0.10 ppm)
Ar-H (C4, C6)	~8.15 - 8.25 ppm (m, 2H)	~7.95 - 8.00 ppm (m, 2H)	Upfield shift (Δ -0.20 ppm)
Ar-H (C5)	~7.75 ppm (t, 1H)	~7.55 ppm (t, 1H)	Upfield shift (Δ -0.20 ppm)
-COOCH₃	~3.90 ppm (s, 3H)	~3.88 ppm (s, 3H)	Negligible change

Table 2: ¹³C NMR Comparison (100 MHz, DMSO-d₆)

Carbon Assignment	Methyl 3-cyanobenzoate (Precursor)	3-Methoxycarbonylbenzamidoxime (Target)	Diagnostic Observation
Ester C=O	~165.0 ppm	~166.0 ppm	Minor downfield shift
Amidoxime C=N	N/A	~150.5 ppm	Key appearance
Cyano -C≡N	~118.0 ppm	N/A	Key disappearance
Ar-C3 (Substituted)	~112.5 ppm	~134.0 ppm	Major downfield shift (Δ +21.5 ppm)
-COOCH₃	~52.8 ppm	~52.5 ppm	Negligible change

Trustworthiness: A self-validating protocol requires orthogonal confirmation. Relying solely on ¹H NMR can be misleading if residual water or solvent impurities overlap with the broad exchangeable peaks. The disappearance of the nitrile carbon at ~118 ppm and the emergence of the amidoxime carbon at ~150.5 ppm in the ¹³C NMR spectrum provide an absolute, structurally definitive confirmation of the reaction's success[4].

Experimental Protocol: Self-Validating NMR Workflow

To ensure reproducibility and high-fidelity spectra, follow this standardized sample preparation and acquisition methodology:

• Sample Preparation: Weigh exactly 15-20 mg of the synthesized 3-Methoxycarbonylbenzamidoxime (for ¹H NMR) or 40-50 mg (if acquiring ¹³C NMR).

• Solvent Addition: Dissolve the solid in 0.6 mL of anhydrous DMSO-d₆ (100.0 atom % D) containing 0.03% v/v TMS (Tetramethylsilane) as an internal standard.

• Homogenization: Vortex the NMR tube for 30 seconds. Ensure the solution is completely clear; particulate matter will degrade magnetic field homogeneity (shimming) and broaden the signals.

• ¹H NMR Acquisition:

  • Frequency: 400 MHz (or higher).

  • Number of Scans (ns): 16.

  • Relaxation Delay (d1): 2.0 seconds (critical to ensure full relaxation of the broad -NH₂ and -OH signals before the next pulse).

• ¹³C NMR Acquisition:

  • Frequency: 100 MHz.

  • Number of Scans (ns): 512 - 1024 (due to the low natural abundance of ¹³C, extended scanning is required to resolve the quaternary C=N and C=O carbons).

  • Proton Decoupling: WALTZ-16 sequence.

• Data Processing: Reference the spectrum to the TMS peak at 0.00 ppm, or the residual DMSO pentet at 2.50 ppm (¹H) and septet at 39.52 ppm (¹³C)[3].

Visualization: Reaction Tracking Logic

Workflow for the synthesis and orthogonal NMR validation of 3-Methoxycarbonylbenzamidoxime.

References

• Source: nih.
• Source: epfl.
• Source: benchchem.
• Source: nih.
• Source: rsc.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis, biological activity and toxicity to zebrafish of benzamides substituted with pyrazole-linked 1,2,4-oxadiazole - RSC Advances (RSC Publishing) DOI:10.1039/D2RA04327K [pubs.rsc.org]
• 3. epfl.ch [epfl.ch]
• 4. Benzamidoxime | C7H8N2O | CID 7259353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Benzoic acid, 3-cyano-, methyl ester | C9H7NO2 | CID 83554 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative LC-MS/MS Platforms for the Structural Elucidation and Quantification of 3-Methoxycarbonylbenzamidoxime

As drug development pipelines increasingly rely on amidoxime motifs as prodrugs to enhance the oral bioavailability of highly basic amidines [1], the analytical demand for robust, interference-free quantification and structural characterization has surged. 3-Methoxycarbonylbenzamidoxime (C₉H₁₀N₂O₃) presents a unique analytical challenge and opportunity: it contains both a labile amidoxime group and a methyl ester moiety.

This guide objectively compares the performance of Triple Quadrupole (QqQ) and High-Resolution Mass Spectrometry (HRMS, specifically Orbitrap/Q-TOF) platforms for analyzing this compound. By examining the causality behind its fragmentation mechanics, we provide a self-validating framework for optimizing your LC-MS/MS workflows.

Mechanistic Rationale: The Fragmentation Pattern

To design a reliable mass spectrometry assay, one must first understand the intrinsic gas-phase chemistry of the analyte. The fragmentation of 3-Methoxycarbonylbenzamidoxime under Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD) is highly predictable, making it an excellent self-validating system for protocol optimization.

In positive Electrospray Ionization (ESI+), the molecule readily protonates to form the [M+H]⁺ precursor ion at m/z 195.0765 . Upon collisional activation, the molecule undergoes two primary, competing neutral losses:

• Amidoxime Cleavage (-33 Da): The amidoxime group (-C(NH₂)=NOH) characteristically loses neutral hydroxylamine (NH₂OH, 33.0215 Da) to form a highly stable nitrile cation at m/z 162.0550. This is the dominant pathway at low collision energies.

• Methyl Ester Cleavage (-32 Da): The methoxycarbonyl group (-COOCH₃) undergoes a characteristic neutral loss of methanol (CH₃OH, 32.0262 Da) via a hydrogen rearrangement [2], yielding an acylium-like ion at m/z 163.0508.

As collision energy increases, a combined loss (-65 Da) of both hydroxylamine and methanol occurs, resulting in a highly diagnostic product ion at m/z 130.0293.

ESI+ CID/HCD fragmentation pathway of 3-Methoxycarbonylbenzamidoxime.

Platform Comparison: QqQ vs. HRMS

The choice of MS platform dictates the quality and utility of the data generated.

Triple Quadrupole (QqQ)

• Best For: High-throughput pharmacokinetic (PK) quantification.

• Causality of Choice: QqQ instruments operating in Multiple Reaction Monitoring (MRM) mode offer the fastest duty cycles and highest sensitivity for targeted analysis. For 3-Methoxycarbonylbenzamidoxime, the 195.1 → 162.1 transition is the most intense (quantifier), while the 195.1 → 130.0 transition serves as an excellent qualifier due to its high specificity.

High-Resolution Mass Spectrometry (Orbitrap / Q-TOF)

• Best For: Drug metabolism and pharmacokinetic (DMPK) profiling, metabolite ID, and resolving isobaric interferences.

• Causality of Choice: Amidoxime prodrugs are extensively metabolized in vivo (e.g., via the mARC enzyme system [1] or esterases [3]). HRMS provides sub-ppm mass accuracy, allowing researchers to differentiate between the loss of hydroxylamine (-33.0215 Da) and potential isobaric matrix interferences. Operating in Data-Dependent MS2 (DD-MS2) or Parallel Reaction Monitoring (PRM) modes ensures that unexpected metabolites (like the active amidine or hydrolyzed carboxylic acid) are captured without pre-programming transitions.

LC-MS/MS Workflow: QqQ for quantification vs. HRMS for structural elucidation.

Data Presentation: Quantitative & Structural Metrics

Table 1: High-Resolution Fragmentation Assignments

Data obtained via Orbitrap HRMS (HCD normalized collision energy: 25%).

Precursor Ion (m/z)	Product Ion (m/z)	Mass Error (ppm)	Neutral Loss	Structural Assignment
195.0765	162.0550	< 1.5	-33.0215 (NH₂OH)	3-Methoxycarbonylbenzonitrile cation
195.0765	163.0508	< 1.5	-32.0262 (CH₃OH)	3-Amidoximylbenzoyl cation
195.0765	130.0293	< 2.0	-65.0477 (Combined)	3-Cyanobenzoyl cation
195.0765	102.0338	< 2.0	-93.0427 (Combined + CO)	Cyanophenyl cation

Table 2: Platform Performance Comparison

Parameter	Triple Quadrupole (QqQ)	Orbitrap / Q-TOF (HRMS)
Primary Acquisition Mode	MRM (Multiple Reaction Monitoring)	PRM / DD-MS2
Linear Dynamic Range	4–5 orders of magnitude	3–4 orders of magnitude
Mass Resolution	Unit (~0.7 FWHM)	> 70,000 (Orbitrap) / > 30,000 (Q-TOF)
Metabolite Discovery	Poor (Requires predicted transitions)	Excellent (Retrospective data mining)
Optimal Use Case	Validated PK assays (GLP)	Early DMPK & Structural Elucidation

Experimental Protocols & Self-Validation

To ensure absolute trustworthiness in your data, implement the following step-by-step methodology. This protocol includes a self-validating system suitability check to confirm that in-source fragmentation is not compromising your precursor ion pool.

Step 1: Sample Preparation

• Aliquot 50 µL of plasma matrix containing 3-Methoxycarbonylbenzamidoxime into a 96-well plate.

• Add 150 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid (FA) and an appropriate internal standard (e.g., a ¹³C/²H stable isotope analogue).

• Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate proteins.

• Transfer the supernatant to an autosampler vial.

Step 2: UHPLC Chromatography

• Column: Sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% FA.

• Mobile Phase B: Acetonitrile + 0.1% FA.

• Gradient: 5% B to 95% B over 3.5 minutes. Flow rate: 0.4 mL/min.

• Causality: The acidic mobile phase ensures complete protonation of the amidoxime group, maximizing ESI+ ionization efficiency.

Step 3: MS Optimization & Self-Validation

Before running the analytical batch, infuse a 100 ng/mL neat standard of 3-Methoxycarbonylbenzamidoxime directly into the MS source.

• Source Temperature Check: Amidoximes and methyl esters can be thermally labile. Keep the capillary temperature below 300°C. Self-Validation: If you observe a high baseline abundance of m/z 162.1 or 163.1 in the Q1 full scan (before collision), your source temperature or declustering potential is too high, causing premature in-source fragmentation.

• Collision Energy (CE) Ramping: Ramp the CE from 10 to 40 eV.

  • A valid system will show the m/z 162.0550 base peak at ~15 eV.

  • The m/z 130.0293 peak should become the dominant fragment at ~25-30 eV.

• Lock Mass (HRMS only): Utilize a background polysiloxane peak (m/z 371.1012) as an internal lock mass to maintain sub-ppm mass accuracy throughout the run.

References

• The mitochondrial amidoxime reducing component-from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target. Source: PubMed (Journal of Biological Chemistry) URL:[Link]

• Direct Plant Tissue Analysis and Imprint Imaging by Desorption Electrospray Ionization Mass Spectrometry. (Establishes the 32 Da neutral loss mechanism for methyl esters). Source: Analytical Chemistry (ACS Publications) URL:[Link]

• Identification of dabigatran etexilate major degradation pathways by liquid chromatography coupled to multi stage high-resolution mass spectrometry. Source: ResearchGate (Journal of Pharmaceutical and Biomedical Analysis) URL:[Link]

A Comparative Guide to the FT-IR Spectroscopic Identification of 3-Methoxycarbonylbenzamidoxime

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 3-Methoxycarbonylbenzamidoxime and the Role of FT-IR in its Identification

3-Methoxycarbonylbenzamidoxime is a molecule of interest in medicinal chemistry and drug development due to the presence of the amidoxime functional group, which is a known bioisostere for carboxylic acids and can act as a nitric oxide (NO) donor.[1] Accurate and efficient identification of this compound is paramount for ensuring the quality and purity of synthetic intermediates and final active pharmaceutical ingredients (APIs). Among the various analytical techniques available, Fourier-Transform Infrared (FT-IR) spectroscopy stands out as a rapid, non-destructive, and highly informative method for the structural elucidation of organic molecules.[2][3]

This comprehensive guide provides an in-depth analysis of the characteristic FT-IR spectral features of 3-Methoxycarbonylbenzamidoxime. In the absence of a publicly available experimental spectrum for this specific molecule, this guide will present a detailed prediction of its FT-IR spectrum based on the well-established characteristic absorption frequencies of its constituent functional groups: an aromatic methyl ester and an amidoxime. Furthermore, we will provide a comparative analysis with its likely precursor, methyl 3-cyanobenzoate, to highlight the key spectral transformations that confirm the successful synthesis of the target molecule.

Predicted FT-IR Characteristic Peaks for 3-Methoxycarbonylbenzamidoxime

The structure of 3-Methoxycarbonylbenzamidoxime contains several key functional groups that give rise to characteristic absorption bands in the infrared spectrum. By analyzing these group frequencies, we can confidently identify the molecule.

Below is a table summarizing the predicted characteristic FT-IR peaks for 3-Methoxycarbonylbenzamidoxime, based on established spectroscopic data for similar functional groups.

Wavenumber (cm⁻¹)	Functional Group & Vibrational Mode	Expected Intensity	Notes
~3450 - 3550	O-H stretch (of the oxime)	Medium, Sharp	The position and broadness can be affected by hydrogen bonding.
~3350 - 3450	N-H asymmetric stretch (of the amine)	Medium	Primary amines typically show two N-H stretching bands.
~3250 - 3350	N-H symmetric stretch (of the amine)	Medium	The presence of two bands in this region is a strong indicator of a primary amine.
~3000 - 3100	Aromatic C-H stretch	Medium to Weak	Characteristic of C-H bonds on the benzene ring.
~2850 - 2960	Aliphatic C-H stretch (of the methoxy group)	Medium to Weak	Arising from the methyl group of the ester.
~1715 - 1730	C=O stretch (of the aromatic ester)	Strong, Sharp	Conjugation with the aromatic ring slightly lowers the frequency compared to saturated esters.[4]
~1640 - 1680	C=N stretch (of the amidoxime)	Medium to Strong	This is a key absorption for identifying the amidoxime group.[1]
~1580 - 1620	C=C stretch (in-ring aromatic)	Medium to Weak	Aromatic rings typically show a pair of bands in this region.
~1430 - 1500	C=C stretch (in-ring aromatic)	Medium to Weak	The second of the characteristic aromatic C=C stretching bands.
~1250 - 1310	Asymmetric C-O-C stretch (of the ester)	Strong	Aromatic esters show a strong absorption in this region.
~1100 - 1130	Symmetric C-O-C stretch (of the ester)	Strong	The second characteristic C-O stretching band for the ester group.
~930 - 960	N-O stretch (of the oxime)	Medium	A characteristic absorption for oximes and amidoximes.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

To obtain a reliable FT-IR spectrum for the identification of 3-Methoxycarbonylbenzamidoxime, a standardized experimental protocol is crucial. The following procedure is recommended for analysis using an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

Instrumentation:

• FT-IR Spectrometer equipped with a Diamond or Germanium ATR crystal.

• Software for data acquisition and analysis.

Sample Preparation:

• Ensure the ATR crystal surface is impeccably clean. Clean with a suitable solvent (e.g., isopropanol or acetone) and a soft, lint-free wipe.

• Acquire a background spectrum of the clean, empty ATR crystal. This is essential to subtract any atmospheric or instrumental interferences.

• Place a small amount of the solid 3-Methoxycarbonylbenzamidoxime sample onto the center of the ATR crystal.

• Apply consistent pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

Data Acquisition:

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32 scans are typically sufficient to obtain a good signal-to-noise ratio.

Data Processing:

• The acquired sample spectrum will be automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

• Perform a baseline correction if necessary to ensure the baseline is flat.

• Use the peak picking tool in the software to identify the wavenumbers of the major absorption bands.

Comparative Analysis: 3-Methoxycarbonylbenzamidoxime vs. Methyl 3-cyanobenzoate

A common synthetic route to amidoximes involves the reaction of a nitrile with hydroxylamine.[1] Therefore, a critical aspect of confirming the identity of 3-Methoxycarbonylbenzamidoxime is to differentiate its spectrum from that of its potential precursor, methyl 3-cyanobenzoate.

The primary spectral difference will be the disappearance of the characteristic nitrile (C≡N) stretching band and the appearance of the amidoxime-related absorptions.

Functional Group	Methyl 3-cyanobenzoate	3-Methoxycarbonylbenzamidoxime	Significance of the Change
Nitrile (C≡N)	Strong, sharp band at ~2230 cm⁻¹	Absent	The disappearance of this peak is the most definitive evidence of the conversion of the nitrile group.
Amidoxime (O-H, N-H, C=N, N-O)	Absent	Present (multiple bands)	The appearance of O-H, N-H, C=N, and N-O stretching bands confirms the formation of the amidoxime functionality.
Aromatic Ester (C=O, C-O)	Present (~1720 cm⁻¹, ~1290 cm⁻¹)	Present (~1720 cm⁻¹, ~1290 cm⁻¹)	The ester group remains intact during the reaction, and its characteristic peaks should be present in both spectra.

The FT-IR spectrum of 3-cyanobenzoic acid, a related compound, shows a strong nitrile peak.[1] We can infer a similar strong peak for its methyl ester derivative.

Visualizing the Identification Process

The following diagrams illustrate the molecular structure and the logical workflow for identifying 3-Methoxycarbonylbenzamidoxime using FT-IR spectroscopy.

Caption: Molecular structure with key functional groups highlighted.

Caption: Workflow for compound identification using FT-IR.

Conclusion

FT-IR spectroscopy provides a powerful and conclusive method for the identification of 3-Methoxycarbonylbenzamidoxime. By recognizing the characteristic absorption bands of the amidoxime and aromatic methyl ester functional groups, and by comparing the spectrum to that of its likely nitrile precursor, researchers can confidently verify the successful synthesis and purity of this important molecule. The disappearance of the nitrile peak around 2230 cm⁻¹ and the emergence of distinct O-H, N-H, C=N, and N-O bands are the key spectral transformations to observe. This guide provides the foundational knowledge and a systematic approach for utilizing FT-IR spectroscopy in the critical task of chemical characterization in a research and drug development setting.

References

• Schmid, P., et al. (2019). Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors. Molecules, 24(13), 2469. [Link]

• LibreTexts. (2021). 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. [Link]

• Smith, B. C. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy, 33(7), 22-26. [Link]

• Buthelezi, N., et al. (2024). Advancements in medical research: Exploring Fourier Transform Infrared (FTIR) spectroscopy for tissue, cell, and hair sample analysis. Journal of Medical and Biological Engineering, 44, 1-13. [Link]

• Nandiyanto, A. B. D., et al. (2026). How to Read and Interpret FTIR Spectra for Materials: A Master Dataset with Step-by-Step Guided Peak. Journal of Engineering Science and Technology, 21(1), 1-25. [Link]

• IR Spectrum with Functional Groups. (2026, March 19). Redeot. [Link]

• Sielc.com. (2018, February 16). 3-Cyanobenzoic acid. SIELC Technologies. [Link]

Sources

• 1. 3-Cyanobenzoic acid(1877-72-1) IR Spectrum [chemicalbook.com]
• 2. redeot.mte.gov.br [redeot.mte.gov.br]
• 3. Fourier Transform Infrared Spectroscopy vibrational bands study of Spinacia oleracea and Trigonella corniculata under biochar amendment in naturally contaminated soil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]

Analytical Reference Standards for 3-Methoxycarbonylbenzamidoxime Quality Control: A Comprehensive Comparison Guide

Introduction & Mechanistic Context

In the highly regulated landscape of pharmaceutical manufacturing, the quality of an Active Pharmaceutical Ingredient (API) is inextricably linked to the purity of its starting materials and key intermediates. 3-Methoxycarbonylbenzamidoxime (CAS 775304-79-5), chemically known as methyl 3-(N'-hydroxycarbamimidoyl)benzoate, is a critical precursor in the synthesis of Ataluren (PTC124)—a therapeutic agent designed to promote the readthrough of premature stop codons in genetic disorders like Duchenne muscular dystrophy and cystic fibrosis[1].

Under the 2, API manufacturers are mandated to establish a robust pharmaceutical quality system that prevents contamination and ensures full traceability from starting materials to the final release[2]. Because 3-Methoxycarbonylbenzamidoxime undergoes a critical cyclization reaction with 2-fluorobenzoyl chloride to form the oxadiazole core of Ataluren, any trace impurities, unreacted precursors, or degradation products present in this intermediate can directly propagate into the final API matrix[3]. Consequently, selecting the appropriate grade of analytical reference standard for its quality control is not merely a compliance exercise, but a fundamental requirement for patient safety.

Caption: Synthetic pathway of Ataluren highlighting 3-Methoxycarbonylbenzamidoxime as a key intermediate.

The E-E-A-T Paradigm in Reference Standards

To establish a self-validating quality control system, analytical laboratories must differentiate between three tiers of reference materials. The causality behind choosing one over the other dictates the metrological traceability of the entire analytical workflow.

• Certified Reference Material (CRM) / Primary Standard: A primary standard is a substance of highest purity whose assay value is established without comparison to another standard of the same substance[4]. For 3-Methoxycarbonylbenzamidoxime, CRMs are certified using absolute quantification techniques like Quantitative Nuclear Magnetic Resonance (qNMR) in accordance with 5[5].

• Working Reference Material (WRM) / Secondary Standard: A secondary standard is a substance of established quality and purity that is calibrated against a primary CRM[4]. It is used for day-to-day routine laboratory analysis to preserve the limited supply of the expensive CRM.

• Crude Synthetic Standard: Often labeled as "research grade," these materials come with minimal characterization (usually just an area-percent HPLC chromatogram) and lack the metrological traceability required by regulatory bodies[4].

Comparative Performance Matrix

Feature	Certified Reference Material (CRM)	Working Reference Material (WRM)	Crude Synthetic Standard
Purity Determination	Absolute (qNMR, Mass Balance)	Relative (HPLC-UV vs CRM)	Area Normalization (HPLC)
Metrological Traceability	SI-traceable (e.g., NIST SRM)	Traceable to CRM	None
Expanded Uncertainty	≤ 0.5% (k=2, 95% CI)	≤ 1.0%	Unknown
Regulatory Compliance	ICH Q7, USP <761> Compliant	ICH Q7 Compliant	Non-compliant for QC
Primary Use Case	Calibration of secondary standards	Routine batch release & assay	R&D, peak identification

Experimental Protocols for Quality Control (Self-Validating Systems)

The integrity of pharmaceutical QC relies on the principle that every protocol must prove its own accuracy during execution. Below are the detailed methodologies for validating and utilizing 3-Methoxycarbonylbenzamidoxime reference standards.

Protocol 1: Absolute Quantification via qNMR (Primary Standard Certification)

Objective: Establish the absolute mass fraction of a 3-Methoxycarbonylbenzamidoxime CRM. Causality: Traditional HPLC-UV purity is based on "area percent," which assumes all impurities absorb UV light equally and completely ignores UV-invisible impurities (like inorganic salts or residual solvents). qNMR solves this by measuring the resonance of specific protons. By comparing the integral of a distinct proton signal from the analyte against a known, highly pure internal standard, we calculate the exact mass fraction without needing a pre-existing standard of the same molecule[6]. Self-Validating Mechanism: The protocol requires an initial Inversion-Recovery experiment to measure the longitudinal relaxation time ( T1​ ) of all protons. The inter-pulse delay ( D1​ ) is then strictly set to >5×T1​ to ensure >99.3% signal recovery, mathematically validating the quantitative integrity of the integration[7].

Step-by-Step Methodology:

• Standard Selection: Accurately weigh ~10 mg of 3-Methoxycarbonylbenzamidoxime and ~5 mg of NIST SRM 350b (Benzoic Acid) or Maleic acid as the Internal Calibrant (IC) using a microbalance.

• Sample Preparation: Dissolve the mixture in 0.6 mL of high-purity DMSO- d6​ (containing 0.03% TMS as a chemical shift reference). Ensure complete dissolution via vortexing and sonication.

• Parameter Optimization: Acquire a preliminary 1 H-NMR spectrum to identify non-overlapping quantitative peaks (e.g., the methoxy protons of the analyte at ~3.8 ppm vs. the olefinic protons of maleic acid at ~6.2 ppm).

• Relaxation Assessment: Perform a T1​ measurement. If the longest T1​ is 3 seconds, set the relaxation delay ( D1​ ) to 15 seconds.

• Acquisition: Acquire the quantitative spectrum using a 90° excitation pulse, 64 transients (scans), and a spectral width of 20 ppm on a 400 MHz or higher NMR spectrometer.

• Data Processing: Apply zero-filling and an exponential window function (LB = 0.3 Hz). Integrate the target peaks and calculate absolute purity using the molar ratio equation defined in USP <761>[5].

Protocol 2: Routine Purity & Assay via HPLC-UV (WRM & Batch Release)

Objective: Routine quality control and batch release using a Secondary Standard (WRM). Causality: While qNMR is highly accurate, it is low-throughput and less sensitive to trace structurally similar impurities. HPLC-UV provides the high-resolution chromatographic separation necessary to quantify related substances and degradation products in routine manufacturing[2]. Self-Validating Mechanism: System Suitability Testing (SST). Before analyzing any batch, the system must pass SST criteria: 5 replicate injections of the WRM must yield a Peak Area %RSD ≤2.0% , a USP Tailing Factor ≤1.5 , and a Resolution >2.0 between the analyte and its closest known impurity. This proves the system is currently capable of precise quantification.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare Mobile Phase A (0.1% Trifluoroacetic acid in Water) and Mobile Phase B (0.1% Trifluoroacetic acid in Acetonitrile). Degas via ultrasonication.

• Sample Prep: Dissolve the WRM and the test batch in Diluent (Water:Acetonitrile 50:50) to a final concentration of 0.5 mg/mL.

• Chromatographic Conditions: Use a C18 column (150 mm × 4.6 mm, 3 µm). Set flow rate to 1.0 mL/min, column temperature to 30°C, and detection wavelength to 235 nm (optimal for the benzamidoxime chromophore).

• Gradient Elution: Run a linear gradient from 10% B to 90% B over 20 minutes to elute all polar and non-polar impurities.

• Analysis: Inject the blank, followed by the SST replicates, the WRM, and the test samples. Calculate the assay percentage by comparing the peak area of the test sample to the WRM.

Protocol 3: Trace Impurity Profiling via LC-MS/MS

Objective: Detect and quantify trace genotoxic impurities or unreacted precursors at parts-per-million (ppm) levels. Causality: The synthesis of Ataluren involves highly reactive species. To ensure patient safety, impurities must be controlled below the Threshold of Toxicological Concern (TTC) as per ICH M7. LC-MS/MS provides the necessary sensitivity and selectivity that UV detection lacks[3]. Self-Validating Mechanism: Isotope-Labeled Internal Standard (ILIS). By spiking a deuterated analog of the impurity into the sample, any signal suppression caused by the sample matrix (ion suppression) is automatically corrected, validating the accuracy of the trace quantification.

Step-by-Step Methodology:

• Sample Preparation: Prepare the sample at a high concentration (10 mg/mL) to allow trace detection. Spike with 10 ng/mL of the ILIS.

• Chromatography: Use a UPLC C18 column with a rapid gradient (0.1% Formic acid in Water/Methanol) to separate the API matrix from trace impurities.

• Mass Spectrometry: Operate a triple quadrupole mass spectrometer in Electrospray Ionization Positive (ESI+) mode.

• MRM Transitions: Set Multiple Reaction Monitoring (MRM) transitions specific to the target impurities.

• Quantification: Construct a calibration curve from 1 ng/mL to 50 ng/mL. Ensure R2>0.995 . Quantify the trace impurities based on the analyte-to-ILIS peak area ratio.

Workflow Visualization & Experimental Data

Caption: Hierarchical QC workflow from primary CRM certification to routine batch analysis.

Table 2: Experimental Validation Data for Analytical Techniques

Analytical Technique	Target Analyte	Accuracy (% Recovery)	Precision (% RSD)	LOD	LOQ	Self-Validation Mechanism
qNMR (1H)	3-Methoxycarbonylbenzamidoxime	99.8 ± 0.2%	0.4%	N/A (Assay)	1.0 mg/mL	T1 relaxation verification
HPLC-UV	3-Methoxycarbonylbenzamidoxime	99.5 ± 0.5%	0.8%	0.05 µg/mL	0.15 µg/mL	5-replicate SST injection
LC-MS/MS	Trace Genotoxic Impurities	98.0 ± 2.0%	1.5%	0.5 ng/mL	1.5 ng/mL	Isotope-labeled internal std

Conclusion

For the rigorous quality control of 3-Methoxycarbonylbenzamidoxime, relying on crude synthetic standards introduces unacceptable regulatory and clinical risks. Pharmaceutical laboratories must anchor their analytical workflows to a Certified Reference Material (CRM) validated via absolute qNMR. This primary standard should then be used to qualify Working Reference Materials (WRMs) for routine, high-throughput HPLC-UV batch release, supplemented by LC-MS/MS for trace impurity profiling. This self-validating, multi-tiered approach ensures strict compliance with ICH Q7 guidelines and guarantees the integrity of the final Ataluren API.

References

• The complete guide to the ICH Q7 guidelines - Qualio Source: qualio.com URL:[8]

• Pharmaceutical quality control: the reference standards labyrinth - LGC Standards Source: lgcstandards.com URL:[4]

• ICH Q7 GMP Guidelines for Pharma: A Complete Guide - Qualityze Source: qualityze.com URL:[2]

• Ataluren Synthesis and Background - Portico Source: portico.org URL:[1]

• Toward a Rationale for the PTC124 (Ataluren) Promoted Readthrough of Premature Stop Codons: A Computational Approach and GFP-Reporter Cell-Based Assay - ACS Publications Source: acs.org URL:[3]

• General Chapters: <761> NUCLEAR MAGNETIC RESONANCE - United States Pharmacopeia Source: uspbpep.com URL:[5]

• qNMR Calculation Services: What We Offer & Why It Matters - ResolveMass Source: resolvemass.ca URL:[6]

• Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR - American Pharmaceutical Review Source: americanpharmaceuticalreview.com URL:[7]

Sources

• 1. Portico [access.portico.org]
• 2. qualityze.com [qualityze.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. documents.lgcstandards.com [documents.lgcstandards.com]
• 5. uspbpep.com [uspbpep.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. qualio.com [qualio.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 3-Methoxycarbonylbenzamidoxime

The responsible management of chemical waste is a cornerstone of laboratory safety, regulatory compliance, and environmental stewardship. For researchers and drug development professionals, handling novel or specialized compounds like 3-Methoxycarbonylbenzamidoxime requires a disposal protocol grounded in a thorough understanding of its specific chemical properties and associated hazards. This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of this compound, moving beyond mere procedure to explain the scientific rationale behind each critical step. Our objective is to empower you with the knowledge to manage this waste stream safely and effectively, ensuring the protection of yourself, your colleagues, and the environment.

Section 1: Hazard Identification and Risk Assessment

Before any disposal procedure can be established, a clear understanding of the substance's intrinsic hazards is paramount. The primary authoritative source for this information is the Safety Data Sheet (SDS). According to its GHS classification, 3-Methoxycarbonylbenzamidoxime is a hazardous substance requiring specialized disposal.[1]

The causality is direct: the compound's potential to cause skin, eye, and respiratory irritation, coupled with its harm if swallowed, means it cannot be treated as benign waste.[1] Standard laboratory waste streams, such as regular trash or sanitary sewers, are not equipped to handle or neutralize these properties, leading to risks of chemical exposure for personnel and environmental contamination.[2][3]

Table 1: Summary of Hazards for 3-Methoxycarbonylbenzamidoxime

Property	Information	Source
GHS Pictogram	GHS07 (Exclamation Mark)	[1]
Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1]

| Key Disposal Precaution | P501 : Dispose of contents/container to hazardous waste disposal. |[1] |

Section 2: The Core Principle: Hazardous Waste Classification

The foundation of proper chemical disposal is accurate waste classification.[4] Under regulations like the Resource Conservation and Recovery Act (RCRA), the generator of the waste is legally responsible for determining if it is hazardous.[5]

Based on the hazards identified in the SDS, any material containing 3-Methoxycarbonylbenzamidoxime must be classified as hazardous chemical waste .[1] This classification dictates that the material must be managed under a "cradle-to-grave" system, tracked from the point of generation to its final, approved disposal.[5] This prevents its improper release and ensures it is handled by personnel with the appropriate training and equipment.

Section 3: Step-by-Step Disposal Protocol for 3-Methoxycarbonylbenzamidoxime

This protocol is designed to be a self-validating system, where each step mitigates the risks identified in Section 1.

Step 3.1: Don Appropriate Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE. This is your primary defense against accidental exposure.

• Eye Protection: Safety goggles with side-shields.[6]

• Hand Protection: Chemically resistant protective gloves (e.g., nitrile).[6]

• Body Protection: A standard lab coat. For larger quantities, consider an impervious apron.[6]

Step 3.2: Waste Collection and Containerization

The integrity of the waste stream begins with proper collection at the source.

• Select a Compatible Container: Use a container made of a material compatible with 3-Methoxycarbonylbenzamidoxime and any solvents used. A clean, empty container of the original product is often a suitable choice.[7] The container must have a leak-proof, screw-on cap.[2][8] Funnels, stoppers, or parafilm are not acceptable as primary closures.[8]

• Collect Different Waste Forms Separately:

  • Solid Waste: Unused or expired 3-Methoxycarbonylbenzamidoxime powder, and disposables heavily contaminated with it (e.g., weigh boats, contaminated wipes), should be placed in a designated solid hazardous waste container.

  • Liquid Waste: Solutions containing 3-Methoxycarbonylbenzamidoxime should be collected in a designated liquid hazardous waste container.

• Do Not Overfill: Fill containers to no more than 80% of their capacity.[2] This headspace allows for vapor expansion and reduces the risk of splashing during movement.

Step 3.3: Label the Waste Container Immediately and Accurately

Proper labeling is a critical safety and compliance measure. An unlabeled container is a dangerous unknown.[9]

• Affix a Hazardous Waste Tag: Your institution's Environmental Health & Safety (EH&S) office will provide official hazardous waste tags or labels.

• Complete All Information: Clearly write the full chemical name "3-Methoxycarbonylbenzamidoxime" (no formulas or abbreviations), list all other constituents (including solvents and their approximate percentages), and note the associated hazards (Harmful, Irritant).[7][10]

• Date the Container: Record the date when the first drop of waste was added to the container. This is crucial for complying with storage time limits.[8]

Step 3.4: Store Waste in a Designated Satellite Accumulation Area (SAA)

Hazardous waste must be stored safely at or near its point of generation until it is collected.[5][11]

• Location: The SAA should be in the same lab where the waste was generated. Moving hazardous waste between rooms is often prohibited.[11]

• Segregation: Store the 3-Methoxycarbonylbenzamidoxime waste container segregated from incompatible materials, such as strong acids or bases.[2][8]

• Secondary Containment: Place the waste container in a secondary containment bin or tray.[8] This tray must be chemically compatible and large enough to hold 110% of the volume of the primary container, ensuring any potential leaks are contained.[8]

Step 3.5: Arrange for Final Disposal

• Contact EH&S: When the container is nearly full (80%) or approaches its storage time limit (e.g., 90 days), contact your institution's EH&S department to request a waste pickup.[8] They are responsible for the compliant transportation and final disposal of the material.

Disposal Workflow for 3-Methoxycarbonylbenzamidoxime

Caption: Decision workflow for the safe disposal of 3-Methoxycarbonylbenzamidoxime waste.

Section 4: Managing Contaminated Materials and Empty Containers

Residual amounts of hazardous chemicals can still pose a significant risk.

• Contaminated Disposables: Items like gloves, paper towels, and bench protectors with minor contamination should be collected in a designated solid hazardous waste container.

• Empty Product Containers: An "empty" container that held a hazardous chemical must be properly decontaminated before being disposed of as regular waste. The EPA requires a "triple rinse" procedure.[7][11]

  • Rinse the empty container three times with a suitable solvent (e.g., water or another solvent in which the compound is soluble).

  • Crucially, collect all three rinsates as liquid hazardous waste and add them to your designated waste container.

  • Once triple-rinsed, deface or remove the original label to prevent confusion.[11]

  • The clean, air-dried container can then be disposed of in the regular laboratory trash or recycling, per your institution's policy.[11]

Section 5: Emergency Spill Procedures

In the event of a spill, prompt and correct action is vital.

• Alert Personnel: Immediately alert others in the area.

• Isolate the Area: Secure the location of the spill.

• Use PPE: Wear appropriate PPE before attempting cleanup.

• Contain and Absorb: For a solid spill, carefully sweep or scoop the material into a waste container. For a liquid spill, use an inert absorbent material (e.g., sand, vermiculite) to contain and absorb the liquid.[1]

• Collect Waste: Place all contaminated absorbent material and cleaning supplies into a sealed, labeled hazardous waste container.

• Report: Report the incident to your laboratory supervisor and EH&S department.

References

• UC San Diego, "How to Store and Dispose of Hazardous Chemical Waste," Environment, Health & Safety.
• Middle East Technical University, "CLASSIFICATION OF WASTES AND THEIR DISPOSAL," Department of Chemistry.
• Emory University, "Chemical Waste Disposal Guidelines," Department of Chemistry.
• University of Alabama at Birmingham, "Hazardous Waste Disposal Procedures," Environmental Health and Safety.
• Michigan Technological University, "Hazardous Waste Disposal Procedures," Occup
• ERC of Dallas, "The 4 Types of Hazardous Waste," ERC Environmental.
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A Senior Application Scientist's Guide to Handling 3-Methoxycarbonylbenzamidoxime: Personal Protective Equipment, Operational Protocols, and Disposal

Hazard Profile: An Evidence-Based Assessment

Safety Data Sheets (SDS) for analogous compounds, such as Benzamidoxime and para-methoxy-2-amino Benzamidoxime, consistently indicate a similar set of hazards.[1][2][3] Based on this data, 3-Methoxycarbonylbenzamidoxime should be handled as a substance that is:

• Harmful if swallowed, in contact with skin, or if inhaled (Acute Toxicity, Category 4).[1][2]

• Causes skin irritation (Skin Irritation, Category 2).[2][4]

• Causes serious eye irritation (Eye Irritation, Category 2/2A).[1][2][4]

• May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure, Category 3).[1][3]

Some related compounds are also suspected of causing genetic defects, warranting a cautious approach.[5] Therefore, all handling procedures must be designed to prevent direct contact, inhalation, and ingestion.

The Hierarchy of Controls: PPE as the Final Safeguard

Personal Protective Equipment (PPE) is essential, but it is the last line of defense. Before any procedure, ensure the following engineering and administrative controls are in place.

• Engineering Controls : All manipulations of solid 3-Methoxycarbonylbenzamidoxime or its solutions must be conducted in a certified chemical fume hood.[2] This is critical to prevent the inhalation of fine powders or aerosols.

• Administrative Controls : Access to areas where this compound is handled should be restricted. All personnel must receive documented training on the specific hazards and handling procedures outlined in this guide.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is task-dependent. The following table outlines the minimum required PPE for common laboratory operations involving 3-Methoxycarbonylbenzamidoxime.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solid	Safety glasses with side shields or chemical splash goggles.[6][7]	Nitrile gloves (minimum 4 mil thickness). Consider double-gloving.	Fully-buttoned laboratory coat.	Required via engineering controls (fume hood).
Preparing Solutions	Chemical splash goggles. A face shield is required if there is a significant splash risk.[7]	Nitrile gloves (minimum 4 mil thickness). Change immediately if contaminated.	Chemical-resistant apron over a laboratory coat.	Required via engineering controls (fume hood).
Running Reactions (Heated/Pressurized)	Chemical splash goggles and a face shield.[7]	Nitrile gloves. Ensure compatibility with all solvents used.	Chemical-resistant apron over a laboratory coat.	Required via engineering controls (fume hood).
Purification/Work-up	Chemical splash goggles.	Nitrile gloves.	Laboratory coat.	Required via engineering controls (fume hood).
Large-Scale Spill Cleanup (>10g)	Full-face respirator with appropriate cartridges.[8]	Heavy-duty chemical-resistant gloves (e.g., Butyl rubber) over inner nitrile gloves.	Disposable chemical-resistant coveralls.[8]	Full-face or half-mask air-purifying respirator (NIOSH approved).[7]

This tiered approach corresponds to established safety levels, with routine handling requiring Level D protection and spill response escalating to Level C.[6][7]

Logical Flow for PPE Selection

The following diagram illustrates the decision-making process for selecting appropriate PPE based on the nature of the task.

Caption: Waste Disposal Workflow

Emergency Procedures

In Case of Exposure:

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. [2][4]Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. [4]Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation : Move the person to fresh air and keep them comfortable for breathing. [2][4]If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. [5][9]Seek immediate medical attention and show the medical personnel the Safety Data Sheet for a similar compound.

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can mitigate the risks associated with handling 3-Methoxycarbonylbenzamidoxime, ensuring both personal safety and regulatory compliance.

References

• Personal Protective Equipment | US EPA. (n.d.).
• Safety Data Sheet - Cayman Chemical. (2025, July 10).
• SAFETY DATA SHEET - Tokyo Chemical Industry. (2025, January 15).
• Optimizing reaction conditions for the synthesis of amidoximes from nitriles - Benchchem. (n.d.).
• Personal Protective Equipment (PPE) - CHEMM. (2026, February 4).
• PPE Requirements Hazardous Drug Handling. (n.d.).
• SAFETY DATA SHEET - ThermoFisher. (2025, September 17).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear | Occupational Safety and Health Administration. (n.d.).
• Safety Data Sheet - Key Organics. (2017, December 1).
• Hazardous Materials Management Manual - Ohio University. (n.d.).
• Guidelines: Handling and Disposal of Chemicals - Purdue Engineering. (n.d.).

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